An In-depth Technical Guide to the Physicochemical Properties of trans-2-(4-Fluorophenyl)vinylboronic Acid
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of trans-2-(4-Fluorophenyl)vinylboroni...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of trans-2-(4-Fluorophenyl)vinylboronic acid. This compound is a valuable building block in organic synthesis, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura coupling reactions.
Core Physicochemical Properties
trans-2-(4-Fluorophenyl)vinylboronic acid is a white to off-white solid at room temperature. The presence of the fluorine atom and the boronic acid moiety imparts unique reactivity and properties to the molecule.
Storage and Stability: For long-term storage, it is recommended to keep the compound under an inert atmosphere (nitrogen or argon) at 2-8°C[3]. For shorter periods of one to two weeks, storage at -4°C is suitable, while for periods of one to two years, storage at -20°C is recommended[2].
While a specific, detailed experimental protocol for the synthesis of trans-2-(4-Fluorophenyl)vinylboronic acid is not provided in the searched literature, a general and common method for the synthesis of vinylboronic acids is through the hydroboration of terminal alkynes followed by hydrolysis.
General Synthesis Workflow for Vinylboronic Acids
Caption: General workflow for the synthesis of vinylboronic acids.
Methodology:
Hydroboration: A terminal alkyne, in this case, 4-fluorophenylacetylene, is reacted with a hydroboration agent such as pinacolborane (HBpin) in an appropriate solvent (e.g., THF). This reaction is often catalyzed by a transition metal complex to ensure high regioselectivity and stereoselectivity, yielding the trans-alkenylboronate ester.
Hydrolysis: The resulting alkenylboronate ester is then subjected to hydrolysis, typically through an aqueous workup with a mild acid or base, to cleave the pinacol group and afford the final trans-2-(4-Fluorophenyl)vinylboronic acid.
Purification: The crude product is then purified, commonly by recrystallization or column chromatography, to obtain the final product with high purity.
Applications in Organic Synthesis
trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile reagent primarily utilized in palladium-catalyzed cross-coupling reactions.
Suzuki-Miyaura Coupling: This is one of the most prominent applications, where the vinylboronic acid is coupled with an aryl or vinyl halide (or triflate) in the presence of a palladium catalyst and a base to form a new carbon-carbon bond. This reaction is fundamental in the synthesis of complex organic molecules, including pharmaceuticals and functional materials[1][4][5][6].
Conjugate Addition Reactions: The compound can also participate in conjugate addition reactions, adding the vinyl group to an α,β-unsaturated carbonyl compound[1][4][5][6].
Synthesis of Biologically Active Molecules: Due to the prevalence of the fluorophenyl motif in many pharmaceuticals, this reagent serves as a key starting material for the synthesis of various biologically and pharmacologically active molecules[1][5][6].
General Workflow for a Suzuki-Miyaura Coupling Reaction
Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.
This guide provides a foundational understanding of trans-2-(4-Fluorophenyl)vinylboronic acid for its effective use in research and development. For specific applications, further empirical optimization of reaction conditions is recommended.
For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and potential applications of trans-2-...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and potential applications of trans-2-(4-Fluorophenyl)vinylboronic acid, identified by CAS number 214907-24-1. This organoboron compound is a valuable reagent in modern organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. While its primary utility lies in synthetic chemistry, the broader class of boronic acids has garnered significant interest in medicinal chemistry for their potential as enzyme inhibitors. This document aims to consolidate the available technical information for researchers and professionals in drug development and related scientific fields.
Chemical Properties and Structure
trans-2-(4-Fluorophenyl)vinylboronic acid is a white to off-white solid at room temperature. Its chemical structure features a boronic acid functional group attached to a vinyl linker, which is in a trans configuration and substituted with a 4-fluorophenyl group.
Soluble in organic solvents such as methanol, ethanol, and DMSO.
Synthesis and Experimental Protocols
General Experimental Protocol: Synthesis via Hydroboration
This protocol describes a general procedure for the synthesis of a trans-vinylboronic acid from a terminal alkyne.
Materials:
4-Fluorophenylacetylene
Borane-tetrahydrofuran complex (BH₃·THF) or another suitable hydroborating agent (e.g., catecholborane)
Anhydrous tetrahydrofuran (THF)
Water
Diethyl ether
Hexanes
Standard glassware for air-sensitive reactions (Schlenk line, nitrogen/argon atmosphere)
Procedure:
Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet is charged with 4-fluorophenylacetylene (1.0 equivalent) dissolved in anhydrous THF.
Hydroboration: The solution is cooled to 0 °C in an ice bath. A solution of borane-THF complex (1.0 M in THF, approximately 1.0-1.2 equivalents) is added dropwise via the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0 °C.
Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to ensure complete consumption of the starting alkyne.
Work-up: Once the reaction is complete, the mixture is cooled to 0 °C and cautiously quenched by the slow, dropwise addition of water. The resulting mixture is then extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., diethyl ether/hexanes) to afford trans-2-(4-fluorophenyl)vinylboronic acid as a crystalline solid.
Figure 1. General experimental workflow for the synthesis of trans-2-(4-Fluorophenyl)vinylboronic acid.
Applications in Organic Synthesis
The primary application of trans-2-(4-Fluorophenyl)vinylboronic acid is as a coupling partner in Suzuki-Miyaura cross-coupling reactions.[1][3][4][5] This palladium-catalyzed reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules, including pharmaceuticals and materials with novel electronic properties.
General Experimental Protocol: Suzuki-Miyaura Coupling
This protocol provides a general procedure for the Suzuki-Miyaura coupling of an aryl halide with trans-2-(4-Fluorophenyl)vinylboronic acid.
Reaction Setup: To a reaction vessel is added the aryl halide (1.0 equivalent), trans-2-(4-Fluorophenyl)vinylboronic acid, the palladium catalyst (typically 1-5 mol%), and the base (typically 2-3 equivalents). The vessel is sealed and the atmosphere is replaced with an inert gas (nitrogen or argon).
Reaction Execution: The appropriate solvent is added, and the reaction mixture is heated to the desired temperature (typically 80-110 °C) with stirring.
Reaction Monitoring: The progress of the reaction is monitored by TLC or GC-MS.
Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent such as ethyl acetate. The mixture is then washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.
Purification: The crude product is purified by column chromatography on silica gel to yield the desired coupled product.
Figure 2. General workflow for a Suzuki-Miyaura cross-coupling reaction.
Biological Activity and Signaling Pathways
Currently, there is no specific biological activity or signaling pathway data available in the scientific literature for trans-2-(4-Fluorophenyl)vinylboronic acid. However, the broader class of boronic acids has been extensively studied for their biological activities, with several boronic acid-containing drugs approved for clinical use.
The key to the biological activity of many boronic acids lies in the ability of the boron atom to form a reversible covalent bond with the hydroxyl group of serine residues in the active sites of enzymes, particularly serine proteases. This interaction can lead to potent and selective enzyme inhibition.
Potential as a Serine Protease Inhibitor (Speculative)
Given its structure, trans-2-(4-Fluorophenyl)vinylboronic acid could potentially act as an inhibitor of serine proteases. The electrophilic boron atom could be attacked by the nucleophilic serine residue in the enzyme's active site, forming a tetrahedral boronate adduct that mimics the transition state of peptide bond hydrolysis. This would block the enzyme's catalytic activity.
It is crucial to emphasize that this is a speculative mechanism based on the known pharmacology of other boronic acids, and no experimental evidence currently supports this for trans-2-(4-Fluorophenyl)vinylboronic acid.
Figure 3. A potential mechanism of action for a boronic acid as a serine protease inhibitor.
Safety Information
trans-2-(4-Fluorophenyl)vinylboronic acid should be handled with appropriate safety precautions in a laboratory setting. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. The compound may cause skin and eye irritation. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a well-characterized synthetic reagent with significant utility in organic chemistry, particularly for the construction of complex molecules through Suzuki-Miyaura cross-coupling reactions. While its biological activity has not been specifically investigated, its structural similarity to known boronic acid-based enzyme inhibitors suggests a potential for future exploration in the field of drug discovery. Further research is warranted to elucidate any pharmacological properties and to explore its potential as a therapeutic agent.
A Technical Guide to trans-2-(4-Fluorophenyl)vinylboronic Acid: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Abstract trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile organoboron compound that serves as a critical building block in modern organic synthesis,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile organoboron compound that serves as a critical building block in modern organic synthesis, particularly in the realm of medicinal chemistry. Its utility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, allows for the efficient construction of complex molecular architectures. This technical guide provides an in-depth overview of the physicochemical properties, synthesis, and applications of trans-2-(4-Fluorophenyl)vinylboronic acid, with a focus on its role in the development of novel therapeutic agents. Detailed experimental protocols for its synthesis and a representative cross-coupling reaction are presented. Furthermore, this guide explores the biological significance of compounds derived from this boronic acid, highlighting the inhibition of histone deacetylases (HDACs) as a key mechanism of action for potential anticancer agents.
Physicochemical Properties
trans-2-(4-Fluorophenyl)vinylboronic acid is a white to off-white solid at room temperature. Its key quantitative data are summarized in the table below.
Synthesis of trans-2-(4-Fluorophenyl)vinylboronic Acid
The synthesis of trans-2-(4-Fluorophenyl)vinylboronic acid is most commonly achieved through the hydroboration of 4-fluorophenylacetylene. A typical experimental protocol is detailed below.
Experimental Protocol: Synthesis via Hydroboration
Materials: 4-fluorophenylacetylene, pinacolborane, a suitable catalyst (e.g., a rhodium or iridium complex, or 9-BBN), anhydrous solvent (e.g., tetrahydrofuran), and reagents for workup and purification.
Procedure:
In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-fluorophenylacetylene (1.0 equivalent) in anhydrous tetrahydrofuran (THF).
Add the catalyst (e.g., 5 mol% of a suitable catalyst) to the solution.
To this mixture, add pinacolborane (1.1 equivalents) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, the reaction is quenched by the slow addition of water.
The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
The resulting pinacol ester is then hydrolyzed to the boronic acid by treatment with an aqueous acid (e.g., HCl) or by transesterification.
The crude product is purified by recrystallization or column chromatography to yield trans-2-(4-Fluorophenyl)vinylboronic acid as a solid.
Application in Suzuki-Miyaura Cross-Coupling
trans-2-(4-Fluorophenyl)vinylboronic acid is a key reagent in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1][3] A general protocol for its use is provided below.
Experimental Protocol: Suzuki-Miyaura Reaction
Materials: trans-2-(4-Fluorophenyl)vinylboronic acid, an aryl or heteroaryl halide (e.g., bromobenzene), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), a base (e.g., K₂CO₃, Cs₂CO₃), and a suitable solvent system (e.g., dioxane/water or toluene/ethanol/water).
Procedure:
To a reaction vessel, add the aryl halide (1.0 equivalent), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 equivalents), the palladium catalyst (e.g., 3-5 mol%), and the base (2.0 equivalents).
Add the degassed solvent system to the vessel.
The reaction mixture is heated under an inert atmosphere at a temperature typically ranging from 80 to 110 °C for several hours, with progress monitored by TLC or LC-MS.
After completion, the reaction mixture is cooled to room temperature and diluted with water and an organic solvent (e.g., ethyl acetate).
The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica gel to afford the desired cross-coupled product.
Applications in Drug Discovery and Development
The structural motif of a fluorinated phenyl ring coupled with other fragments via a vinyl linker is prevalent in many biologically active compounds. trans-2-(4-Fluorophenyl)vinylboronic acid serves as a crucial intermediate in the synthesis of molecules with potential therapeutic applications, including anticonvulsant and antitumor agents.
Role in the Synthesis of Histone Deacetylase (HDAC) Inhibitors
A significant application of this boronic acid derivative is in the synthesis of histone deacetylase (HDAC) inhibitors. HDACs are a class of enzymes that play a critical role in the epigenetic regulation of gene expression. The overexpression or aberrant activity of certain HDACs is associated with the development and progression of various cancers.[4] By inhibiting HDACs, the acetylation of histone proteins is increased, leading to a more open chromatin structure and the transcription of tumor suppressor genes. This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.
The general workflow for the application of trans-2-(4-Fluorophenyl)vinylboronic acid in the synthesis of a potential HDAC inhibitor is depicted in the following diagram.
Caption: Synthetic workflow for an HDAC inhibitor.
Signaling Pathway of HDAC Inhibition
The inhibition of HDACs has profound effects on cellular processes, particularly in cancer cells. The following diagram illustrates the simplified signaling pathway of HDAC inhibition leading to anticancer effects.
Caption: Mechanism of HDAC inhibition.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable and versatile reagent in organic synthesis with significant implications for drug discovery and development. Its utility in constructing complex molecules through reactions like the Suzuki-Miyaura coupling has made it an important tool for medicinal chemists. The development of derivatives that function as inhibitors of key biological targets, such as histone deacetylases, underscores the importance of this compound in the ongoing search for novel and effective therapeutics, particularly in the field of oncology. Further exploration of the synthetic utility and biological applications of trans-2-(4-Fluorophenyl)vinylboronic acid is warranted to unlock its full potential in advancing human health.
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction Styrylboronic acids, a subclass of organic compounds featuring a carbon-boron bond connected to a styrenic moiety,...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
Styrylboronic acids, a subclass of organic compounds featuring a carbon-boron bond connected to a styrenic moiety, represent a cornerstone in modern organic synthesis. Their unique reactivity and stability have established them as indispensable reagents, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This guide provides a comprehensive overview of the discovery and historical evolution of styrylboronic acids, detailing seminal synthetic methodologies, key experimental protocols, and the expansion of their applications in materials science and medicinal chemistry.
Early-Discovery-and-Synthesis
The broader family of boronic acids traces its origins to 1860, when Edward Frankland reported the first synthesis of ethylboronic acid.[1][2] However, the specific exploration of aryl and vinyl derivatives, including styrylboronic acids, gained momentum in the early to mid-20th century. Early synthetic routes were often extensions of methods developed for other organometallic reagents.
One of the foundational and most common early methods for preparing styrylboronic acids involved the electrophilic trapping of an organometallic intermediate, such as a Grignard or organolithium reagent, with a trialkyl borate ester at low temperatures.[2] This approach, while conceptually straightforward, often suffered from low yields due to the formation of multiple byproducts from over-addition.
A significant advancement came with the work of H. R. Snyder and his colleagues in the 1930s and 1950s, who extensively studied the synthesis of various aromatic and aliphatic boronic acids, laying the groundwork for more reliable and higher-yielding procedures.[3][4]
Evolution-of-Synthetic-Methodologies
The synthetic utility of styrylboronic acids has driven the development of more efficient and stereoselective preparatory methods over the decades.
Hydroboration-of-Alkynes
A major breakthrough was the application of hydroboration, pioneered by H.C. Brown. The hydroboration of terminal alkynes, such as phenylacetylene, with catecholborane or other hydroborating agents, followed by hydrolysis, provides a highly stereoselective route to (E)-styrylboronic acids. This method offers excellent control over the geometry of the double bond, which is crucial for applications like Suzuki-Miyaura coupling.
Palladium-Catalyzed-Miyaura-Borylation
The late 20th century saw the rise of palladium-catalyzed cross-coupling reactions. The Miyaura borylation reaction, discovered by Norio Miyaura and Akira Suzuki, became a transformative method for synthesizing boronic acids and their esters.[2] This reaction involves the palladium-catalyzed coupling of a vinyl halide or triflate with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), in the presence of a base.[2] This approach is highly versatile, tolerates a wide range of functional groups, and has become a dominant strategy for accessing styrylboronic acids and their derivatives.
Direct-C-H-Borylation
More recently, iridium- and rhodium-catalyzed C-H borylation reactions have emerged as a powerful, atom-economical method. While more commonly applied to aromatic C-H bonds, advancements have extended this methodology to the direct borylation of vinyl C-H bonds, offering a novel pathway to styrylboronic acids that avoids the pre-functionalization required in traditional cross-coupling methods.
Quantitative-Data-on-Synthetic-Routes
The choice of synthetic method depends on factors such as substrate scope, desired stereochemistry, and functional group tolerance. The following table summarizes typical yields for common synthetic routes to (E)-Styrylboronic Acid.
To a dry Schlenk flask under a nitrogen atmosphere, add (E)-β-bromostyrene, bis(pinacolato)diboron, potassium acetate, and PdCl₂(dppf).
Add anhydrous 1,4-dioxane to the flask.
The reaction mixture is heated to 80 °C and stirred for 12-16 hours.
After cooling to room temperature, the mixture is filtered through a pad of celite, and the solvent is removed under reduced pressure.
The residue is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the (E)-styrylboronic acid pinacol ester.
If the free boronic acid is desired, the pinacol ester can be hydrolyzed using an aqueous acid or base.
Visualizing-Synthetic-Workflows
The logical progression of synthetic strategies for styrylboronic acids can be visualized to better understand their historical development.
Caption: Evolution of synthetic methods for styrylboronic acids.
Caption: Experimental workflow for the Miyaura Borylation reaction.
Applications-and-Future-Outlook
Initially valued as synthetic intermediates for carbon-carbon bond formation, the applications of styrylboronic acids have expanded significantly.[] They are now integral to:
Medicinal Chemistry: The boronic acid functional group is a key pharmacophore in several FDA-approved drugs, such as the proteasome inhibitor Bortezomib.[6] Styrylboronic acids are explored as enzyme inhibitors and for drug delivery systems.[2][7]
Materials Science: Their unique electronic properties and ability to participate in reversible covalent bonding make them valuable components in the design of sensors, stimuli-responsive polymers, and self-healing materials.[8]
Organic Synthesis: Beyond the Suzuki reaction, they are used in a variety of other transformations including Chan-Lam coupling, Petasis reactions, and conjugate additions.[1][]
The history of styrylboronic acids is a testament to the continuous evolution of synthetic chemistry. From challenging early syntheses to highly efficient and selective modern methods, their journey highlights the drive for innovation in creating versatile molecular building blocks. Future research will likely focus on developing even more sustainable catalytic methods and exploring new applications in advanced materials and therapeutics.
Spectroscopic and Analytical Profile of trans-2-(4-Fluorophenyl)vinylboronic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the presence of the versatile boronic acid moiety and the synthetically useful vinyl and fluorophenyl groups. Its application in the synthesis of complex organic molecules necessitates a thorough understanding of its structural and electronic properties, which are primarily elucidated through spectroscopic techniques. This technical guide provides a comprehensive overview of the expected spectroscopic data (NMR, IR, MS) for trans-2-(4-Fluorophenyl)vinylboronic acid and outlines the general experimental protocols for their acquisition.
While a complete, publicly available, and verified set of spectroscopic data for trans-2-(4-Fluorophenyl)vinylboronic acid is not readily found in the literature, this guide presents predicted and representative data based on the analysis of structurally similar compounds. This information serves as a valuable reference for the characterization of this and related organoboron compounds.
Spectroscopic Data Summary
The following tables summarize the predicted spectroscopic data for trans-2-(4-Fluorophenyl)vinylboronic acid. These values are estimations based on known data for analogous compounds and general principles of spectroscopy.
Table 1: Predicted ¹H NMR Data
Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Assignment
~7.5 - 7.6
Doublet
~18
Vinyl H (α to Boron)
~6.2 - 6.4
Doublet
~18
Vinyl H (β to Boron)
~7.4 - 7.5
Multiplet
Aromatic H (ortho to Vinyl)
~7.0 - 7.1
Multiplet
Aromatic H (ortho to Fluorine)
~5.0 - 6.0
Broad Singlet
B(OH)₂
Note: Predicted chemical shifts are referenced to a standard solvent like DMSO-d₆.
Table 2: Predicted ¹³C NMR Data
Chemical Shift (δ, ppm)
Assignment
~145 - 150
Vinyl C (α to Boron)
~120 - 125
Vinyl C (β to Boron)
~160 - 165 (d, ¹JCF ≈ 245 Hz)
Aromatic C-F
~130 - 135 (d, ³JCF ≈ 8 Hz)
Aromatic C (ortho to Vinyl)
~115 - 120 (d, ²JCF ≈ 21 Hz)
Aromatic C (ortho to Fluorine)
~130 - 135 (d, ⁴JCF ≈ 3 Hz)
Aromatic C (ipso to Vinyl)
Note: Predicted chemical shifts are referenced to a standard solvent like DMSO-d₆. The carbon attached to fluorine will appear as a doublet due to C-F coupling.
Table 3: Predicted ¹⁹F NMR Data
Chemical Shift (δ, ppm)
Assignment
~ -110 to -115
Aromatic C-F
Note: Predicted chemical shifts are referenced to an external standard like CFCl₃.
Table 4: Predicted IR Spectroscopy Data
Wavenumber (cm⁻¹)
Intensity
Assignment
~3300 - 3500
Broad, Strong
O-H stretch (B(OH)₂)
~1600
Medium
C=C stretch (vinyl)
~1510, 1420
Medium
Aromatic C=C stretch
~1350
Strong
B-O stretch
~1220
Strong
C-F stretch
~980
Strong
trans C-H bend (vinyl)
Table 5: Predicted Mass Spectrometry Data
m/z
Ion
166.05
[M]⁺ (as C₈H₈¹¹BFO₂)
165.05
[M]⁺ (as C₈H₈¹⁰BFO₂)
148
[M - H₂O]⁺
122
[M - B(OH)₂]⁺
Note: The presence of boron isotopes (¹¹B and ¹⁰B) will result in a characteristic isotopic pattern for boron-containing fragments.
Experimental Protocols
The following are detailed methodologies for the key spectroscopic analyses of trans-2-(4-Fluorophenyl)vinylboronic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical structure and connectivity of atoms in the molecule.
Methodology:
Sample Preparation:
Dissolve approximately 5-10 mg of trans-2-(4-Fluorophenyl)vinylboronic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of solvent is critical as boronic acids can form boroxines (cyclic anhydrides) in aprotic solvents, which can complicate the spectra. DMSO-d₆ is often a good choice as it can disrupt the hydrogen bonding networks of the boronic acid.
Transfer the solution to a 5 mm NMR tube.
Instrument Parameters (¹H NMR):
Spectrometer: 400 MHz or higher field instrument.
Pulse Program: Standard single-pulse experiment (e.g., 'zg30').
Acquisition Time: 2-4 seconds.
Relaxation Delay: 1-5 seconds.
Number of Scans: 16-64, depending on sample concentration.
Spectral Width: 0-16 ppm.
Reference: Tetramethylsilane (TMS) at 0.00 ppm.
Instrument Parameters (¹³C, ¹⁹F NMR):
These are typically performed using standard instrument parameters for these nuclei. Proton decoupling is used for ¹³C NMR to simplify the spectrum.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decay (FID).
Phase correct the spectrum.
Calibrate the chemical shift scale using the residual solvent peak or TMS.
Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.
Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.
Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
Methodology:
Sample Preparation (Attenuated Total Reflectance - ATR):
Place a small amount of the solid trans-2-(4-Fluorophenyl)vinylboronic acid directly onto the ATR crystal.
Apply pressure using the anvil to ensure good contact between the sample and the crystal.
Record the background spectrum (with no sample on the crystal).
Record the sample spectrum.
The instrument software will automatically ratio the sample spectrum to the background to produce the final absorbance or transmittance spectrum.
Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology:
Sample Preparation:
Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).
The solution is then introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.
Ionization Method:
Electrospray Ionization (ESI) is a common and suitable method for this type of compound, typically in negative ion mode to observe the [M-H]⁻ ion or in positive ion mode to observe protonated or sodiated adducts.
Electron Impact (EI) can also be used, which will likely lead to more extensive fragmentation.
Instrument Parameters (for ESI):
Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.
Scan Range: m/z 50 - 500.
Capillary Voltage: 3-5 kV.
Nebulizer Gas (N₂): Appropriate flow rate for stable spray.
Drying Gas (N₂): Appropriate temperature and flow rate.
Data Analysis:
Identify the molecular ion peak to confirm the molecular weight.
Analyze the fragmentation pattern to gain further structural information. The presence of boron isotopes (¹¹B ~80%, ¹⁰B ~20%) will be a key diagnostic feature in the mass spectrum of boron-containing fragments.
Visualizations
The following diagrams illustrate the general workflow and logical relationships in the spectroscopic analysis of a chemical compound.
Caption: A general workflow for the synthesis, purification, and spectroscopic analysis of a chemical compound.
Exploratory
solubility of trans-2-(4-Fluorophenyl)vinylboronic acid in common organic solvents
Introduction trans-2-(4-Fluorophenyl)vinylboronic acid is an organoboronic acid that serves as a crucial building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid is an organoboronic acid that serves as a crucial building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. Its utility in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs), necessitates a thorough understanding of its physical properties, most notably its solubility in common organic solvents. Solubility is a critical parameter that influences reaction kinetics, purification strategies (such as crystallization), and formulation development.
This technical guide provides a summary of the solubility characteristics of trans-2-(4-Fluorophenyl)vinylboronic acid, outlines general experimental protocols for solubility determination, and presents logical workflows relevant to solubility studies. Due to the limited availability of specific quantitative solubility data in public literature, this guide combines general principles of boronic acid solubility with qualitative observations.
General Characteristics: Like many boronic acids, it has the potential to form a trimeric anhydride (a boroxine) upon dehydration. This equilibrium can influence its observed solubility and reactivity. The presence of the fluorophenyl group and the vinyl moiety contributes to its specific solubility profile.
Solubility Profile
Quantitative, temperature-dependent solubility data for trans-2-(4-Fluorophenyl)vinylboronic acid is not widely published. The following table summarizes its expected qualitative solubility in common organic solvents based on the general behavior of similar small-molecule arylboronic acids. These classifications are for general guidance and should be confirmed experimentally for specific applications.
Solvent Class
Solvent Name
Expected Solubility
Polarity Index (Snyder)
Rationale & Comments
Polar Protic
Methanol
Soluble
5.1
The hydroxyl group can hydrogen bond with the boronic acid moiety, facilitating dissolution. Often used as a solvent for reactions involving boronic acids.
Ethanol
Soluble
4.3
Similar to methanol, hydrogen bonding promotes solubility.
Water (unbuffered)
Sparingly Soluble
10.2
While highly polar, the organic backbone of the molecule limits solubility. Solubility is expected to be low but may increase significantly with the addition of a base (e.g., NaOH).
Polar Aprotic
Tetrahydrofuran (THF)
Soluble
4.0
Good solvent for many boronic acids; its ether oxygen can act as a hydrogen bond acceptor. Commonly used in Suzuki coupling reactions.
Acetone
Soluble
5.1
The carbonyl group acts as a good hydrogen bond acceptor.
Acetonitrile (ACN)
Moderately Soluble
5.8
Polarity is suitable, but its hydrogen bonding capability is weaker than alcohols or THF.
Dimethylformamide (DMF)
Very Soluble
6.4
Highly polar aprotic solvent capable of dissolving a wide range of organic compounds.
Dimethyl Sulfoxide (DMSO)
Very Soluble
7.2
Strong hydrogen bond acceptor and highly polar, making it an excellent solvent for many boronic acids.
Non-Polar
Toluene
Sparingly Soluble
2.4
The non-polar nature of toluene is generally not conducive to dissolving the polar boronic acid group. Often used in biphasic Suzuki reactions.
Hexanes/Heptane
Insoluble
0.1
Aliphatic hydrocarbons are poor solvents for polar compounds like boronic acids.
Chlorinated
Dichloromethane (DCM)
Sparingly Soluble
3.1
Offers limited polarity and is not typically a primary choice for dissolving boronic acids unless used in a solvent mixture.
Experimental Protocols for Solubility Determination
Accurate solubility measurement is critical for process development. The following are standard methodologies that can be employed.
Protocol: Isothermal Shake-Flask Method
This gravimetric method is considered the gold standard for determining equilibrium solubility.
Objective: To determine the saturation solubility of the compound in a specific solvent at a constant temperature.
Materials:
trans-2-(4-Fluorophenyl)vinylboronic acid
Selected organic solvent (e.g., HPLC grade THF)
Scintillation vials or sealed flasks
Thermostatically controlled shaker/incubator
Analytical balance
Syringe filters (0.22 µm, PTFE or other solvent-compatible material)
Evaporation apparatus (e.g., rotary evaporator or vacuum oven)
Procedure:
Add an excess amount of trans-2-(4-Fluorophenyl)vinylboronic acid to a vial. The presence of undissolved solid at the end of the experiment is essential.
Accurately pipette a known volume (e.g., 5.0 mL) of the chosen solvent into the vial.
Seal the vial tightly and place it in the isothermal shaker set to a constant temperature (e.g., 25 °C).
Agitate the mixture for a sufficient time to reach equilibrium. For boronic acids, 24 to 48 hours is typically recommended to account for any potential boroxine formation equilibrium.
After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow undissolved solids to settle.
Carefully withdraw a sample of the supernatant using a syringe. Immediately attach the syringe filter and dispense a known volume of the clear, saturated solution into a pre-weighed container.
Evaporate the solvent from the filtrate under reduced pressure or in a vacuum oven until a constant weight of the dried solid is achieved.
Weigh the container with the dried solute.
Calculate the solubility in mg/mL or mol/L using the mass of the dissolved solid and the volume of the filtrate taken.
Protocol: High-Throughput Screening (HTS) using HPLC
This method is suitable for rapidly determining solubility in multiple solvents.
Objective: To estimate solubility by comparing the concentration of a saturated solution to a standard calibration curve.
Materials:
96-well filter plates (e.g., with 0.45 µm filters)
Stock solution of the compound in a strong solvent (e.g., DMSO).
Selected organic solvents.
HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis).
Plate shaker and centrifuge.
Procedure:
Prepare a calibration curve by making serial dilutions of the stock solution and injecting them into the HPLC to correlate peak area with concentration.
Dispense a known amount of the solid compound into each well of the 96-well plate.
Add a fixed volume of each test solvent to the appropriate wells.
Seal the plate and shake for several hours at a controlled temperature to facilitate dissolution.
Centrifuge the plate to pellet the undissolved solid.
The saturated supernatant is then filtered (often by vacuum applied to the filter plate) into a clean collection plate.
The filtrates are diluted as necessary and analyzed by HPLC.
The concentration of the saturated solution is determined from the peak area using the previously generated calibration curve. This concentration is the measured solubility.
Diagrams and Workflows
The following diagrams illustrate the logical workflow for solubility determination and the factors influencing the process.
Caption: Workflow for the Isothermal Shake-Flask Solubility Measurement Method.
Caption: Key Factors Influencing the Solubility of Boronic Acids.
Conclusion
While specific, validated quantitative data remains proprietary or unpublished, a strong qualitative understanding of the solubility of trans-2-(4-Fluorophenyl)vinylboronic acid can be established. It is expected to be soluble in polar organic solvents, particularly those that are strong hydrogen bond acceptors like DMSO, DMF, THF, and methanol. Its solubility in non-polar hydrocarbons is predicted to be negligible. For any process development or research application, it is imperative that the qualitative guidance provided herein is supplemented with rigorous experimental determination using standardized protocols, such as the isothermal shake-flask method.
Foundational
An In-depth Technical Guide to trans-2-(4-Fluorophenyl)vinylboronic Acid for Researchers and Drug Development Professionals
Prepared for: Researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of trans-2-(4-Fluorophenyl)vinylboronic acid, a versatile building block in modern organic...
Author: BenchChem Technical Support Team. Date: December 2025
Prepared for: Researchers, scientists, and drug development professionals.
This technical guide provides a comprehensive overview of trans-2-(4-Fluorophenyl)vinylboronic acid, a versatile building block in modern organic synthesis, with a particular focus on its commercial availability, key chemical properties, and applications in drug discovery and development. This document is intended to serve as a valuable resource for researchers engaged in the synthesis of novel chemical entities.
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid (CAS Number: 214907-24-1) is a synthetically important organoboron compound. Its structure, featuring a vinylboronic acid moiety attached to a fluorinated phenyl ring, makes it a valuable reagent in a variety of carbon-carbon bond-forming reactions. The presence of the fluorine atom can impart desirable pharmacokinetic and physicochemical properties to target molecules, such as enhanced metabolic stability and binding affinity, making this reagent particularly attractive for medicinal chemistry applications.
Physicochemical Properties
A summary of the key physicochemical properties of trans-2-(4-Fluorophenyl)vinylboronic acid is presented in the table below.
Property
Value
CAS Number
214907-24-1
Molecular Formula
C₈H₈BFO₂
Molecular Weight
165.96 g/mol
Melting Point
182-186 °C
Appearance
Solid
Purity
Typically ≥95%
SMILES
OB(O)/C=C/c1ccc(F)cc1
InChI Key
GBNJRIQSFJFDII-AATRIKPKSA-N
Commercial Availability and Suppliers
trans-2-(4-Fluorophenyl)vinylboronic acid is commercially available from a range of chemical suppliers. The following table provides a comparative overview of offerings from prominent vendors. Please note that pricing and availability are subject to change and should be confirmed with the respective suppliers.
Supplier
Product Number (Example)
Purity
Available Quantities
Price (USD, Example)
Sigma-Aldrich
518972
95%
1 g
$117.75
Santa Cruz Biotechnology
sc-233853
-
Inquire
Inquire
ChemicalBook
CB5358055
≥95%
Inquire
Inquire
BIOFOUNT
BF041347
-
Inquire
Inquire
CymitQuimica
CYM-214907-24-1
Min. 95%
Inquire
Inquire
Alkali Scientific
518972-1G
-
1 g
Inquire
Key Synthetic Applications and Experimental Protocols
trans-2-(4-Fluorophenyl)vinylboronic acid is primarily utilized in two major classes of reactions: Suzuki-Miyaura cross-coupling and conjugate addition reactions. These transformations are fundamental in the synthesis of complex organic molecules.
Synthesis of trans-2-(4-Fluorophenyl)vinylboronic Acid
While commercially available, understanding the synthesis of this reagent can be valuable. A common approach for the synthesis of trans-arylvinylboronic acids is through the hydroboration of a corresponding terminal alkyne. A plausible, detailed protocol for the synthesis of the pinacol ester precursor, which can then be deprotected to the boronic acid, is provided below.
Protocol: Synthesis of trans-2-(4-Fluorophenyl)vinylboronic acid pinacol ester via hydroboration of 4-fluorophenylacetylene
This protocol is based on general procedures for the hydroboration of terminal alkynes with pinacolborane.[1][2]
Materials:
4-Fluorophenylacetylene
Pinacolborane (HBpin)
9-Borabicyclo[3.3.1]nonane (9-BBN) (as a catalyst)
Anhydrous Tetrahydrofuran (THF)
Hexanes
Ethyl Acetate
Magnesium Sulfate (anhydrous)
Argon or Nitrogen gas supply
Standard glassware for anhydrous reactions (Schlenk flask, etc.)
Procedure:
To a flame-dried Schlenk flask under an inert atmosphere of argon, add 4-fluorophenylacetylene (1.0 equiv).
Dissolve the alkyne in anhydrous THF (to a concentration of approximately 0.2 M).
To this solution, add 9-BBN (0.2 equiv) as a catalyst.
Slowly add pinacolborane (1.2 equiv) to the reaction mixture at room temperature.
Heat the reaction mixture to 65 °C and stir for 4-6 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting alkyne is consumed.
Cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the trans-2-(4-Fluorophenyl)vinylboronic acid pinacol ester.
For the free boronic acid, the pinacol ester can be deprotected using a suitable method, such as transesterification with a diol that can be easily removed, followed by hydrolysis.
Experimental Workflow for Synthesis
Caption: Workflow for the synthesis of the pinacol ester of the title compound.
Suzuki-Miyaura Cross-Coupling Reactions
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organohalide or triflate, forming a new carbon-carbon bond.[3][4] This reaction is widely used in the synthesis of biaryls, styrenes, and other conjugated systems.
Protocol: Suzuki-Miyaura Coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with an Aryl Bromide
This protocol is a general procedure and may require optimization for specific substrates.[5]
To a pressure flask equipped with a stir bar, add the aryl bromide (1.0 equiv), trans-2-(4-Fluorophenyl)vinylboronic acid (1.1 equiv), and cesium carbonate (2.5 equiv).
Evacuate and backfill the flask with argon three times.
Add anhydrous 1,4-dioxane and water (typically in a 10:1 ratio).
Sparge the mixture with a stream of argon for 10 minutes.
Add the palladium catalyst (Pd(dppf)Cl₂, 0.1 equiv) to the mixture.
Sparge with argon for an additional 10 minutes.
Seal the vessel with a screw cap.
Heat the reaction mixture to 100 °C and stir overnight.
After completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Catalytic Cycle for Suzuki-Miyaura Coupling
Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Conjugate Addition Reactions
Rhodium-catalyzed conjugate addition of aryl- and alkenylboronic acids to α,β-unsaturated carbonyl compounds is a powerful method for the formation of carbon-carbon bonds.[4]
Protocol: Rhodium-Catalyzed Conjugate Addition to an Enone
This is a general protocol and may require optimization for specific substrates.[4]
To a flame-dried reaction vessel under an inert atmosphere, add the α,β-unsaturated enone (1.0 equiv) and trans-2-(4-Fluorophenyl)vinylboronic acid (1.5 equiv).
Add the rhodium catalyst ([Rh(cod)Cl]₂, 1 mol%).
Add the anhydrous solvent mixture.
Stir the reaction mixture at a specified temperature (e.g., 60 °C) for 1-4 hours.
Monitor the reaction by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Quench the reaction with a suitable reagent if necessary.
Extract the product with an organic solvent.
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the product by flash column chromatography.
Logical Flow of Conjugate Addition
Caption: Logical workflow for a rhodium-catalyzed conjugate addition reaction.
Safety Information
trans-2-(4-Fluorophenyl)vinylboronic acid is an irritant. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a readily available and highly useful building block for the synthesis of complex organic molecules, particularly in the context of drug discovery. Its utility in robust and versatile reactions like the Suzuki-Miyaura coupling and conjugate additions makes it a valuable tool for medicinal chemists. This guide provides the essential technical information to facilitate its effective use in the laboratory.
The Influence of Fluorination on the Electronic Structure of Vinylboronic Acids: A Theoretical Perspective
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The introduction of fluorine atoms into organic molecules can profoundly alter their physicochemical properties, a strategy wide...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The introduction of fluorine atoms into organic molecules can profoundly alter their physicochemical properties, a strategy widely employed in drug design and materials science. In the context of vinylboronic acids—valuable building blocks in organic synthesis and potential pharmacophores—fluorination is anticipated to significantly modulate their electronic structure, thereby influencing their reactivity, acidity, and intermolecular interactions. This technical guide provides a comprehensive overview of the theoretical underpinnings of the electronic effects of fluorination on vinylboronic acids, drawing upon computational studies of closely related fluorinated arylboronic acids to elucidate key principles.
Core Concepts: The Dual Electronic Nature of Fluorine
The effect of fluorine substitution on the electronic structure of a molecule is primarily governed by two opposing phenomena: the inductive effect and the resonance (or mesomeric) effect.
Inductive Effect (-I): Due to its high electronegativity, fluorine withdraws electron density from the carbon backbone through the sigma (σ) bonds. This effect is distance-dependent and tends to decrease the electron density of the entire molecule, stabilizing both bonding and anti-bonding orbitals.
Resonance Effect (+R): The lone pairs on the fluorine atom can be donated to adjacent pi (π) systems, such as the double bond in a vinyl group. This donation of electron density increases the electron density of the π system.
The net electronic effect of fluorine substitution is a delicate balance between these two competing effects. In many unsaturated systems, the inductive effect is dominant.[1]
Impact on Molecular Orbitals and Electronic Properties
Theoretical studies on fluorinated phenylboronic acids, a close structural analog to vinylboronic acids, provide significant insights into the expected electronic perturbations. The primary impact is the lowering of the energies of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[2]
The strong inductive effect of fluorine stabilizes the entire molecular orbital manifold. This stabilization can lead to:
Increased Acidity: The electron-withdrawing nature of fluorine acidifies the boronic acid moiety. This is reflected in the lower pKa values of fluorinated phenylboronic acids compared to their non-fluorinated counterparts.[1][2]
Altered Reactivity: Changes in the HOMO-LUMO gap and the overall electronic distribution can influence the susceptibility of the vinyl group to electrophilic or nucleophilic attack.
Modified Intermolecular Interactions: The introduction of fluorine can alter the molecule's dipole moment and electrostatic potential, influencing crystal packing and interactions with biological targets.[2]
Below is a diagram illustrating the general workflow for the computational analysis of the electronic structure of these molecules.
Figure 1: A generalized workflow for the computational study of the electronic structure of fluorinated vinylboronic acids.
Quantitative Data from Theoretical Studies
While direct theoretical studies on fluorinated vinylboronic acids are not extensively available in the literature, the data from fluorinated phenylboronic acids serves as an excellent proxy for understanding the magnitude of these electronic effects.
Acidity of Fluorinated Phenylboronic Acids
The table below summarizes the experimental pKa values for a series of fluorinated phenylboronic acids, illustrating the significant acidifying effect of fluorine substitution.
The trend shows that increasing the number of fluorine substituents generally leads to a decrease in the pKa value, indicating a stronger acid. The position of the fluorine atom also plays a crucial role, with the effect being a combination of inductive and resonance contributions.[1][2]
Calculated Electronic Properties of 3-Fluorophenylboronic Acid
A detailed Density Functional Theory (DFT) study on 3-fluorophenylboronic acid provides specific quantitative data on its electronic properties.
Property
Value
HOMO Energy
-9.67 eV
LUMO Energy
-1.74 eV
HOMO-LUMO Gap
7.93 eV
Dipole Moment
1.90 Debye
Calculations performed at the B3LYP/6-311++G(d,p) level of theory. Data from[3]
These values provide a quantitative basis for understanding the electronic landscape of a fluorinated boronic acid. The large HOMO-LUMO gap is indicative of high kinetic stability.
Experimental and Computational Protocols
The theoretical investigation of the electronic structure of fluorinated vinylboronic acids typically employs quantum chemical calculations based on Density Functional Theory (DFT).
Computational Methodology
A representative computational protocol for such studies is as follows:
Model Building: The 3D structure of the fluorinated vinylboronic acid molecule is built using molecular modeling software.
Geometry Optimization: The initial structure is optimized to find the lowest energy conformation. A common and reliable method for this is the B3LYP functional with a Pople-style basis set such as 6-311++G(d,p).[3]
Frequency Calculation: To confirm that the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed at the same level of theory. The absence of imaginary frequencies indicates a stable structure.
Electronic Property Calculation: Following successful optimization, various electronic properties are calculated. These include:
Frontier Molecular Orbitals (HOMO and LUMO): Their energies and spatial distributions are analyzed.
Molecular Electrostatic Potential (MEP): This provides a map of the charge distribution and is useful for predicting sites of electrophilic and nucleophilic attack.
Natural Bond Orbital (NBO) Analysis: This method allows for the investigation of charge transfer and hyperconjugative interactions within the molecule.
Density of States (DOS): Provides information about the distribution of molecular orbitals at different energy levels.
The following diagram illustrates the opposing electronic effects of the fluorine substituent on a π-system.
Figure 2: Inductive vs. Resonance effects of a fluorine atom on a vinylboronic acid scaffold.
Conclusion and Future Directions
The theoretical analysis of fluorinated vinylboronic acids, guided by computational studies on analogous phenylboronic acid systems, reveals a significant impact of fluorination on their electronic structure. The dominant electron-withdrawing inductive effect of fluorine leads to a general stabilization of molecular orbitals and a pronounced increase in the acidity of the boronic acid moiety. These electronic perturbations are expected to have a substantial influence on the chemical reactivity and biological activity of this class of compounds.
Future theoretical investigations should focus directly on various isomers of fluorinated vinylboronic acids to provide a more detailed and quantitative understanding of their electronic properties. Such studies would be invaluable for the rational design of novel fluorinated vinylboronic acids for applications in drug discovery, catalysis, and materials science.
introduction to the Suzuki-Miyaura coupling reaction
An In-depth Technical Guide to the Suzuki-Miyaura Coupling Reaction Introduction: A Pillar of Modern Synthesis The Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling of an organoboron compound with an...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Suzuki-Miyaura Coupling Reaction
Introduction: A Pillar of Modern Synthesis
The Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling of an organoboron compound with an organic halide or pseudohalide, stands as a cornerstone of modern organic synthesis.[1] First reported by Akira Suzuki and Norio Miyaura in 1979, this reaction forges carbon-carbon bonds with remarkable efficiency and versatility.[1][2] Its significance in the field of chemistry was recognized with the 2010 Nobel Prize in Chemistry, awarded to Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi for their work on palladium-catalyzed cross-couplings.[3]
The reaction is widely employed in the synthesis of complex organic molecules, including polyolefins, styrenes, and substituted biphenyls.[2] Its broad adoption, particularly in drug discovery and development, stems from its mild reaction conditions, exceptional tolerance for a wide range of functional groups, and the use of organoboron reagents that are generally stable, commercially available, and possess low toxicity compared to other organometallic compounds.[1][2][4] This makes the Suzuki-Miyaura coupling an indispensable tool for synthesizing pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[5][6][7]
Core Mechanism: The Catalytic Cycle
The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle centered around a palladium complex.[1][3] The cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[2][8][9]
Oxidative Addition : The cycle begins when an active Pd(0) catalyst reacts with the organic halide (R¹-X).[9] The palladium atom inserts itself into the carbon-halogen bond, breaking the bond and forming a new organopalladium complex.[2][9] This process oxidizes the palladium from its 0 oxidation state to +2.[2] This step is often the rate-determining step of the entire cycle.[1][2]
Transmetalation : In this step, the organic group from the organoboron reagent (R²) is transferred to the palladium(II) complex, displacing the halide.[9] This step requires the presence of a base, which activates the organoboron compound to form a more nucleophilic "ate" complex (e.g., a boronate), facilitating the transfer of the R² group to the palladium center.[3][9]
Reductive Elimination : This is the final step where the two organic groups (R¹ and R²) are coupled, forming a new carbon-carbon single bond (R¹-R²).[8] This process reduces the palladium from Pd(II) back to its original Pd(0) state, thus regenerating the active catalyst which can then re-enter the catalytic cycle.[3][9]
Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction
Key Reaction Components
The success and efficiency of a Suzuki-Miyaura coupling are highly dependent on the careful selection of its components.[4]
Catalyst : Palladium complexes are the most common catalysts.[4][8] The active catalytic species, Pd(0), can be introduced directly (e.g., Pd(PPh₃)₄) or generated in situ from a more stable Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(dppf).[4][8][10] Nickel-based catalysts have also emerged as powerful alternatives, particularly for activating more challenging substrates like aryl chlorides and ethers.[8][11]
Ligands : Ligands are critical for stabilizing the palladium catalyst, enhancing its reactivity, and influencing efficiency.[4] Phosphine-based ligands are the most common, and their electronic and steric properties can be tuned.[4] Electron-rich and bulky ligands, such as SPhos and XPhos, generally facilitate the key steps of oxidative addition and reductive elimination.[4][8][12] N-heterocyclic carbenes (NHCs) are another class of highly effective ligands.[4]
Organoboron Reagent : The reaction is versatile with respect to the boron species. Boronic acids are most common, but boronic esters (e.g., pinacol esters) and organotrifluoroborate salts are also effective coupling partners.[3][8][11] These reagents are valued for their stability and relatively low toxicity.[2]
Organic Halide or Pseudohalide : A wide variety of organic electrophiles can be used. The reactivity order for the leaving group (X) is generally I > OTf (triflate) > Br >> Cl.[11] While aryl chlorides are cheaper and more abundant, their lower reactivity often requires more specialized and highly active catalyst systems.[13][14]
Base : A base is essential for the transmetalation step. Common choices include inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄), as well as alkoxides and fluorides.[3][11] The choice of base can significantly impact reaction yield and scope.
Solvent : The reaction is compatible with a wide range of solvents, including toluene, tetrahydrofuran (THF), and 1,4-dioxane.[11] A key advantage of the Suzuki-Miyaura coupling is its compatibility with aqueous conditions; reactions can often be run in biphasic organic-water systems or even in water alone.[8][11]
Data Presentation: Comparative Performance
The yield of the Suzuki-Miyaura reaction is sensitive to the combination of catalyst, ligand, base, and solvent. The following tables summarize quantitative data from various studies to illustrate these effects.
Table 1: Effect of Catalyst and Ligand on Biaryl Synthesis
(Coupling of 4-chloroanisole with phenylboronic acid)
Degassed Toluene (5 mL) and Degassed Water (0.5 mL)
Procedure:
Reaction Setup : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.[4]
Inert Atmosphere : Seal the tube with a rubber septum. Evacuate the tube and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure the atmosphere is inert.[4]
Solvent Addition : Add the degassed toluene and water to the mixture via syringe.[4]
Reaction Execution : Place the Schlenk tube in a preheated oil bath at 100 °C. Stir the mixture vigorously for 2-24 hours.[4]
Monitoring : Monitor the reaction's progress periodically by thin-layer chromatography (TLC) or GC-MS.[4]
Work-up : Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).[4]
Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[4]
General Experimental Workflow
Protocol 2: Ligand-Free Coupling in an Aqueous Medium
This protocol demonstrates a simplified, ligand-free approach at room temperature.[15]
Reaction Setup : In a round-bottom flask, combine the aryl halide, arylboronic acid, and Pd(OAc)₂ in the aqueous medium.[15]
Reaction Execution : Stir the mixture at room temperature for the indicated time (typically 4-12 hours).[15]
Work-up : After the reaction is complete, extract the mixture with diethyl ether (4 x 10 mL).[15]
Purification : Combine the organic extracts and purify by column chromatography over silica gel to obtain the desired product.[15]
Scope and Limitations
Scope:
The Suzuki-Miyaura coupling is renowned for its broad substrate scope and high functional group tolerance.[12] It can be used to couple a wide variety of aryl, heteroaryl, vinyl, and even alkyl halides with corresponding organoboron reagents. The mild conditions allow for the presence of sensitive functional groups such as esters, ketones, and nitro groups, which might not be tolerated in harsher coupling reactions like Grignard or organolithium-based methods.[8]
Limitations:
Despite its versatility, the reaction has some limitations:
Substrate Reactivity : Aryl chlorides are significantly less reactive than bromides and iodides, often requiring higher temperatures, longer reaction times, and more sophisticated, expensive catalyst systems.[13]
Protodeboronation : A common side reaction is the cleavage of the C-B bond of the organoboron reagent by a proton source, which is particularly problematic for electron-rich or certain heteroaromatic boronic acids.[12]
Steric Hindrance : Highly sterically hindered coupling partners (e.g., ortho-disubstituted aryl halides) can react slowly and may require optimized conditions or specialized, bulky ligands to achieve good yields.
Inhibiting Functional Groups : The presence of certain acidic functional groups (e.g., phenols, carboxylic acids) on the boronic acid can sometimes inhibit the reaction by coordinating to the palladium center.[12]
Applications in Drug Discovery and Development
The Suzuki-Miyaura coupling is one of the most frequently used reactions in medicinal chemistry, second only to amide bond formation.[17] Its ability to reliably construct biaryl and aryl-heterocycle scaffolds, which are common motifs in pharmaceuticals, makes it invaluable.[4][17]
Scaffold Synthesis : The reaction is a primary tool for creating the core structures of many drug candidates.[5] For example, it is a key step in the synthesis of Losartan, an angiotensin II receptor antagonist used to treat high blood pressure.[17]
Structure-Activity Relationship (SAR) Studies : In drug discovery, chemists must synthesize numerous analogs of a lead compound to optimize its properties. The Suzuki-Miyaura reaction's reliability and broad scope allow for the rapid and systematic modification of molecular structures, accelerating SAR studies.[5][17]
Large-Scale Synthesis : The reaction has proven to be scalable and cost-effective, making it suitable for the industrial production of APIs.[11] For instance, a key intermediate for the kinase inhibitor CI-1034 was synthesized on an 80-kilogram scale with 95% yield using a Suzuki coupling.[11]
The reaction's robustness and strategic power in synthesizing complex molecules have cemented its role as an essential transformation in the pharmaceutical industry's toolkit.[1][7]
Application Notes and Protocols: trans-2-(4-Fluorophenyl)vinylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with hig...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. A key application of this reaction is the synthesis of stilbenes and their derivatives, which are prevalent motifs in pharmaceuticals, natural products, and materials science. trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable building block in this context, allowing for the introduction of a fluorinated styryl moiety. The presence of fluorine can significantly modulate a molecule's pharmacokinetic and physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity, making this reagent particularly relevant for drug discovery and development.
These application notes provide an overview of the use of trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki-Miyaura reactions, including a general reaction mechanism, representative experimental protocols, and tabulated data from analogous systems to guide reaction optimization.
Reaction Principle
The Suzuki-Miyaura coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with an aryl or heteroaryl halide (or triflate) proceeds via a palladium-catalyzed catalytic cycle. The generally accepted mechanism involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the vinylboronic acid to the resulting Pd(II) complex, and reductive elimination to yield the desired stilbene product and regenerate the Pd(0) catalyst. The presence of a base is crucial for the activation of the boronic acid in the transmetalation step.
Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocols
While specific experimental data for trans-2-(4-Fluorophenyl)vinylboronic acid is not abundant in the cited literature, the following protocols for analogous vinylboronic acids provide a strong starting point for reaction development. Researchers should note that optimization of the catalyst, ligand, base, and solvent system may be necessary to achieve optimal results for their specific substrate.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Vinylboronic Acid Pinacol Ester with Aryl Bromides
This protocol is adapted from a procedure for the synthesis of (E)-stilbene derivatives and is expected to be a good starting point for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid.
To an oven-dried reaction vial, add the aryl bromide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and tri-tert-butylphosphonium tetrafluoroborate (0.04 mmol, 4 mol%).
Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.
Add 1,4-dioxane (4.0 mL) and degassed water (1.0 mL) via syringe.
Seal the vial and heat the reaction mixture at 80-100 °C with vigorous stirring for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Wash the organic layer with water (2 x 10 mL) and brine (10 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired fluorinated stilbene.
Caption: A typical experimental workflow for the Suzuki-Miyaura coupling.
Quantitative Data (Analogous Systems)
The following tables summarize the reaction conditions and yields for the Suzuki-Miyaura coupling of vinylboronic acid derivatives with various aryl halides. This data can be used as a guide for developing specific applications for trans-2-(4-Fluorophenyl)vinylboronic acid.
Table 1: Suzuki-Miyaura Coupling of (E)-2-Phenylethenylboronic Acid Pinacol Ester with Aryl Bromides
Entry
Aryl Bromide
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
4-Bromoanisole
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₂CO₃
Dioxane/H₂O
100
18
85
2
4-Bromotoluene
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₂CO₃
Dioxane/H₂O
100
18
82
3
4-Bromobenzonitrile
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₂CO₃
Dioxane/H₂O
100
18
91
4
1-Bromo-4-nitrobenzene
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₂CO₃
Dioxane/H₂O
100
18
95
5
2-Bromopyridine
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₂CO₃
Dioxane/H₂O
100
18
75
Table 2: Suzuki-Miyaura Coupling of Potassium Vinyltrifluoroborate with Aryl Halides
Entry
Aryl Halide
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
4-Iodoanisole
PdCl₂ (2)
PPh₃ (6)
Cs₂CO₃
THF/H₂O
65
12
72
2
4-Iodotoluene
PdCl₂ (2)
PPh₃ (6)
Cs₂CO₃
THF/H₂O
65
12
85
3
1-Bromo-4-fluorobenzene
PdCl₂ (2)
PPh₃ (6)
Cs₂CO₃
THF/H₂O
65
12
78
4
4-Bromobenzaldehyde
PdCl₂ (2)
PPh₃ (6)
Cs₂CO₃
THF/H₂O
65
12
88
5
3-Bromopyridine
PdCl₂ (2)
PPh₃ (6)
Cs₂CO₃
THF/H₂O
65
12
65
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a highly useful reagent for the synthesis of fluorinated stilbene derivatives via the Suzuki-Miyaura cross-coupling reaction. While specific, detailed protocols for this exact reagent are not widely published, the provided protocols for analogous vinylboronic acids offer a solid foundation for reaction development. The choice of catalyst, ligand, base, and solvent system will be critical for achieving high yields and should be optimized for each specific aryl halide coupling partner. The incorporation of a 4-fluorostyryl moiety can be a valuable strategy in the design of novel drug candidates and functional materials.
Application
Application Notes and Protocols for the Catalytic Use of trans-2-(4-Fluorophenyl)vinylboronic Acid
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed guide for utilizing trans-2-(4-Fluorophenyl)vinylboronic acid in palladium-catalyzed Suzuki-Miyaura cross-couplin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed guide for utilizing trans-2-(4-Fluorophenyl)vinylboronic acid in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the synthesis of fluorinated stilbene derivatives. This compound is a valuable reagent for the introduction of the 4-fluorostyrenyl moiety, a common structural motif in biologically active molecules and advanced materials.
Overview of Catalytic Applications
trans-2-(4-Fluorophenyl)vinylboronic acid is primarily employed as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction forms a carbon-carbon bond between the vinyl group of the boronic acid and an aryl or heteroaryl halide, yielding substituted stilbenes. The presence of the fluorine atom can enhance the biological properties of the resulting molecules, such as metabolic stability and binding affinity.[1]
Key applications include:
Synthesis of Fluorinated Stilbenes: Stilbenes are a class of compounds with diverse biological activities. The introduction of a fluorine atom can modulate these properties, making trans-2-(4-Fluorophenyl)vinylboronic acid a key building block in medicinal chemistry and drug discovery.
Preparation of Biologically Active Molecules: The 4-fluorostyrenyl group is present in various pharmacologically active compounds.
Materials Science: Fluorinated organic molecules are of interest for the development of functional materials with specific electronic and optical properties.
This section details a general experimental protocol for the Suzuki-Miyaura cross-coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with various aryl bromides. The reaction conditions can be optimized for specific substrates to achieve higher yields.
Applications of trans-2-(4-Fluorophenyl)vinylboronic Acid in Organic Synthesis: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile bifunctional reagent in modern organic synthesis, finding significant application in t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile bifunctional reagent in modern organic synthesis, finding significant application in the construction of complex organic molecules. Its vinylboronic acid moiety allows it to participate in a variety of carbon-carbon bond-forming reactions, most notably the Suzuki-Miyaura cross-coupling and conjugate addition reactions. The presence of a fluorine atom on the phenyl ring is of particular interest in medicinal chemistry, as fluorine substitution can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. This document provides detailed application notes and experimental protocols for the use of trans-2-(4-Fluorophenyl)vinylboronic acid in key organic transformations.
The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds, typically between an organoboron compound and an organohalide, catalyzed by a palladium(0) complex. trans-2-(4-Fluorophenyl)vinylboronic acid serves as an excellent coupling partner in these reactions to synthesize a variety of stilbene derivatives, which are prevalent scaffolds in biologically active molecules and materials science.
A notable application is the synthesis of pyridinylsulfonyl stilbenes through the palladium-catalyzed coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with an appropriate aryl halide.[1] While specific conditions for this exact reaction are proprietary, a general protocol can be adapted from similar couplings of styrylboronic acids.
Catalytic Cycle of the Suzuki-Miyaura Reaction
Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
General Experimental Protocol: Suzuki-Miyaura Coupling of trans-2-(4-Fluorophenyl)vinylboronic Acid with an Aryl Bromide
This protocol is a representative procedure adapted from the successful coupling of similar styrylboronic acid derivatives.
Experimental Workflow
Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Triphenylphosphine (PPh₃, 8 mol%) or other suitable phosphine ligand
Potassium carbonate (K₂CO₃, 2.0 equiv)
1,4-Dioxane and Water (4:1 v/v), degassed
Procedure:
To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add the aryl halide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).
Add degassed 1,4-dioxane (8 mL) and water (2 mL) to the flask.
In a separate vial, pre-mix palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol) in a small amount of the degassed solvent mixture.
Add the catalyst mixture to the Schlenk flask.
Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.
Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (15 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired stilbene derivative.
Data Presentation: Suzuki-Miyaura Coupling of Styrylboronic Acids with Aryl Halides
The following table summarizes representative data for the Suzuki-Miyaura coupling of styrylboronic acid derivatives with various aryl halides, demonstrating the general applicability of this methodology.
Entry
Aryl Halide
Boronic Acid Derivative
Catalyst (mol%)
Base
Solvent
Temp (°C)
Yield (%)
1
4-Bromoanisole
trans-2-Phenylvinylboronic acid
Pd(PPh₃)₄ (3)
K₂CO₃
Toluene/H₂O
100
92
2
1-Bromo-4-nitrobenzene
trans-2-Phenylvinylboronic acid
Pd(PPh₃)₄ (3)
K₂CO₃
Toluene/H₂O
100
95
3
4-Bromobenzaldehyde
trans-2-Phenylvinylboronic acid
Pd(dppf)Cl₂ (3)
K₂CO₃
DME
80
88
4
2-Bromopyridine
trans-2-Phenylvinylboronic acid
Pd(OAc)₂ (2), SPhos (4)
K₃PO₄
Toluene/H₂O
100
85
Note: This data is for analogous compounds and serves to illustrate the general reaction scope and conditions.
Rhodium-Catalyzed Conjugate Addition Reactions
trans-2-(4-Fluorophenyl)vinylboronic acid can also serve as a nucleophile in rhodium-catalyzed 1,4-conjugate addition reactions to α,β-unsaturated carbonyl compounds. This reaction is a powerful tool for the stereoselective formation of carbon-carbon bonds and provides access to a wide range of functionalized ketones and esters.
General Experimental Protocol: Rhodium-Catalyzed Conjugate Addition
This protocol is a general procedure based on established methods for the rhodium-catalyzed conjugate addition of vinylboronic acids to enones.
In a reaction vial, dissolve the α,β-unsaturated enone (0.5 mmol) and trans-2-(4-Fluorophenyl)vinylboronic acid (0.75 mmol) in a mixture of dioxane (2.5 mL) and water (0.25 mL).
Add [Rh(acac)(CO)₂] (0.015 mmol) and dppb (0.0165 mmol) to the solution.
Seal the vial and stir the mixture at 50-80 °C.
Monitor the reaction by TLC or GC-MS until the starting enone is consumed.
Upon completion, cool the reaction mixture to room temperature and dilute with diethyl ether (15 mL).
Wash the organic layer with water (2 x 10 mL) and brine (10 mL).
Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Purify the residue by flash column chromatography on silica gel to yield the desired β-substituted ketone.
Data Presentation: Rhodium-Catalyzed Conjugate Addition of Vinylboronic Acids to Enones
The following table presents representative data for the rhodium-catalyzed conjugate addition of various vinylboronic acids to enones, illustrating the potential scope of this transformation.
Entry
Enone
Vinylboronic Acid
Catalyst System
Solvent
Temp (°C)
Yield (%)
1
Cyclohex-2-en-1-one
trans-Hex-1-enylboronic acid
[Rh(acac)(CO)₂]/dppb
Dioxane/H₂O
50
91
2
Chalcone
trans-2-Phenylvinylboronic acid
[Rh(acac)(CO)₂]/dppb
Dioxane/H₂O
80
85
3
Methyl vinyl ketone
trans-Styrylboronic acid
[Rh(cod)₂]BF₄/BINAP
Toluene
100
95 (98% ee)
4
Cyclopent-2-en-1-one
trans-2-Phenylvinylboronic acid
[Rh(acac)(CO)₂]/dppb
Dioxane/H₂O
50
88
Note: This data is for analogous compounds and serves to illustrate the general reaction scope and conditions.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable building block for the synthesis of complex organic molecules, particularly fluorinated stilbenes and β-arylethyl ketones. The Suzuki-Miyaura cross-coupling and rhodium-catalyzed conjugate addition reactions are two powerful transformations that utilize this reagent to construct key carbon-carbon bonds. The protocols and data presented herein provide a foundation for researchers to explore the utility of this versatile reagent in their own synthetic endeavors, particularly in the fields of medicinal chemistry and drug development where the introduction of a fluorinated moiety is often desirable. Further optimization of reaction conditions for specific substrates is encouraged to achieve maximal yields and selectivity.
Application Notes and Protocols for the Synthesis of Fluorinated Biaryls using trans-2-(4-Fluorophenyl)vinylboronic acid
For Researchers, Scientists, and Drug Development Professionals Introduction Fluorinated biaryls and, more specifically, fluorinated stilbenes, are crucial structural motifs in medicinal chemistry and materials science....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fluorinated biaryls and, more specifically, fluorinated stilbenes, are crucial structural motifs in medicinal chemistry and materials science. The incorporation of fluorine atoms into these molecules can significantly enhance their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the synthesis of these valuable compounds. This document provides detailed application notes and protocols for the use of trans-2-(4-Fluorophenyl)vinylboronic acid in the palladium-catalyzed synthesis of fluorinated biaryls.
Reaction Principle
The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an organoboron compound, such as trans-2-(4-Fluorophenyl)vinylboronic acid, with an organohalide (e.g., aryl bromide, iodide, or chloride) in the presence of a base. The products of this reaction, fluorinated stilbene derivatives, retain the trans configuration of the vinylboronic acid.
The catalytic cycle, as illustrated below, consists of three primary steps:
Oxidative Addition: The palladium(0) catalyst reacts with the aryl halide to form a palladium(II) species.
Transmetalation: The organoboron compound, activated by the base, transfers its organic group (the fluorophenylvinyl moiety) to the palladium(II) complex.
Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product, regenerating the palladium(0) catalyst.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocols
The following protocols are representative examples for the Suzuki-Miyaura coupling of a vinylboronic acid with aryl halides. While Protocol 1 is a general procedure, Protocol 2 has been optimized for the coupling of a closely related analog, (E)-2-phenylethenylboronic acid pinacol ester, with aryl chlorides and serves as an excellent starting point for reactions with trans-2-(4-Fluorophenyl)vinylboronic acid.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Vinylboronic Acids with Aryl Bromides
Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equiv.)
Anhydrous solvent (e.g., Dioxane, Toluene, DMF)
Water (for biphasic systems)
Procedure:
To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, trans-2-(4-Fluorophenyl)vinylboronic acid, the palladium catalyst, and the base. If a solid ligand is used, it should also be added at this stage.
Add the degassed solvent (and water if applicable) to the flask.
Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for the specified time (typically 4-24 hours).
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature.
If a biphasic system was used, separate the organic layer. If a single solvent was used, dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired fluorinated stilbene.
Protocol 2: Optimized Conditions for the Coupling of (E)-2-phenylethenylboronic acid pinacol ester with Aryl Chlorides[1]
This protocol provides optimized conditions for a closely related substrate and is recommended as a starting point for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with aryl chlorides.
In an oven-dried vial equipped with a stir bar, combine the aryl chloride, trans-2-(4-Fluorophenyl)vinylboronic acid, Pd₂(dba)₃, RuPhos, and K₂CO₃.
Seal the vial with a cap containing a PTFE septum and purge with argon for 10 minutes.
Add anhydrous DMF via syringe.
Place the vial in a preheated oil bath at 90 °C and stir for 12-24 hours.
After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.
Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography.
Data Presentation
The following tables summarize representative data for the Suzuki-Miyaura coupling of vinylboronic acid analogs with various aryl halides. These results can be used as a guide to predict the outcome of reactions with trans-2-(4-Fluorophenyl)vinylboronic acid.
Table 1: Suzuki-Miyaura Coupling of (E)-2-phenylethenylboronic acid pinacol ester with Aryl Chlorides [1]
The general workflow for the synthesis and purification of fluorinated biaryls via Suzuki-Miyaura coupling is outlined below.
Caption: General experimental workflow for Suzuki-Miyaura coupling.
Conclusion
The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of fluorinated biaryls using trans-2-(4-Fluorophenyl)vinylboronic acid. The provided protocols and data for analogous compounds offer a solid foundation for researchers to develop and optimize their synthetic routes. The mild reaction conditions, broad functional group tolerance, and high stereospecificity make this a preferred method in modern organic synthesis and drug discovery. Careful optimization of the catalyst, ligand, base, and solvent system is crucial for achieving high yields and purity of the desired fluorinated stilbene derivatives.
Application Notes and Protocols for Suzuki Coupling with trans-2-(4-Fluorophenyl)vinylboronic acid
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of trans-2-(4-Fluoropheny...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of trans-2-(4-Fluorophenyl)vinylboronic acid with aryl halides. This reaction is a powerful tool for the synthesis of trans-stilbene derivatives, which are important structural motifs in various biologically active compounds and functional materials.
Introduction
The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of carbon-carbon bonds.[1] It involves the reaction of an organoboron compound, such as a boronic acid, with an organohalide in the presence of a palladium catalyst and a base.[2] The reaction is known for its mild conditions, tolerance of a wide range of functional groups, and high stereoselectivity, making it a valuable tool in organic synthesis.[3] The coupling of vinylboronic acids with aryl halides provides a direct route to stilbene derivatives, with the stereochemistry of the vinylboronic acid being retained in the product.[4]
This protocol focuses on the use of trans-2-(4-Fluorophenyl)vinylboronic acid as the organoboron partner. The resulting fluorinated stilbenes are of particular interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atom.
Reaction Principle
The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps:
Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) complex.
Transmetalation: In the presence of a base, the organoboron reagent (in this case, trans-2-(4-Fluorophenyl)vinylboronic acid) transfers its vinyl group to the palladium center, forming a new Pd(II) complex and displacing the halide.
Reductive Elimination: The coupled product, the trans-stilbene derivative, is eliminated from the palladium complex, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.
Several palladium catalyst systems have been developed for the Suzuki coupling of vinylboronic acids. Below is a summary of representative reaction conditions that can be applied to the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with various aryl halides. The choice of conditions may depend on the specific substrates being used.
Entry
Aryl Halide (Ar-X)
Catalyst (mol%)
Ligand (mol%)
Base (equiv)
Solvent
Temp. (°C)
Time (h)
Yield (%)
1
Aryl Bromide
Pd(OAc)₂ (2)
t-Bu₃PHBF₄ (4)
K₃PO₄ (2)
1,4-Dioxane
100
12
85-95
2
Aryl Chloride
Pd₂(dba)₃ (1.5)
RuPhos (3)
K₂CO₃ (1.5)
DMF
90
16
70-91
3
Aryl Bromide
Pd(OAc)₂ (2)
None
K₂CO₃ (2.5)
Water
70
4
80-90
Note: Yields are typical ranges observed for analogous reactions and may vary depending on the specific aryl halide used.
Detailed Experimental Protocols
Protocol 1: Coupling with Aryl Bromides using a Phosphine Ligand
This protocol is adapted from a general procedure for the synthesis of (E)-stilbene derivatives via Suzuki-Miyaura coupling.[4]
To a round-bottom flask, add the aryl bromide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.1 mmol), palladium(II) acetate (0.02 mmol, 4.5 mg), and potassium carbonate (2.5 mmol, 345 mg).
Add deionized water (5 mL).
Flush the flask with argon or nitrogen and heat the mixture to 70 °C with vigorous stirring for 4 hours.
Cool the reaction to room temperature and extract the product with ethyl acetate (3 x 15 mL).
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
Experimental Workflow and Logic
The general workflow for performing a Suzuki coupling reaction with trans-2-(4-Fluorophenyl)vinylboronic acid is outlined below. The key decision points involve the choice of the aryl halide and the corresponding catalyst system.
Application Notes and Protocols: The Role of trans-2-(4-Fluorophenyl)vinylboronic Acid in the Synthesis of a Potent Aurora Kinase B Inhibitor
For Researchers, Scientists, and Drug Development Professionals Introduction trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile reagent in organic synthesis, primarily utilized in palladium-catalyzed Suzuki-Miyaura...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile reagent in organic synthesis, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This application note details its crucial role in the synthesis of a novel, potent, and selective Aurora Kinase B (AURKB) inhibitor, N-(3-fluorophenyl)-2-(4-((7-((E)-2-(4-fluorophenyl)vinyl)quinazolin-4-yl)amino)phenyl)acetamide . The presence of the fluorophenylvinyl moiety is critical for the pharmacological activity of this compound, which has demonstrated significant potential in preclinical cancer studies.
Aurora Kinase B is a key regulator of mitosis, and its overexpression is a hallmark of many human cancers, making it a prime target for cancer therapy.[1] Inhibitors of AURKB can disrupt cell division and induce apoptosis in cancer cells. The subject compound is a selective inhibitor of AURKB with an IC50 of 1.31 nM and has shown growth inhibition of HeLa cells with a GI50 of 24.40 nM.[1]
Application: Synthesis of a Key Intermediate for an Aurora Kinase B Inhibitor
The primary application of trans-2-(4-fluorophenyl)vinylboronic acid in this context is the introduction of the (E)-2-(4-fluorophenyl)vinyl group at the C7 position of a quinazoline scaffold. This is achieved through a Suzuki-Miyaura cross-coupling reaction with a halogenated quinazoline precursor.
Reaction Scheme
Caption: Suzuki-Miyaura coupling reaction.
Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis and activity of the Aurora Kinase B inhibitor.
To a solution of 7-iodo-4-chloroquinazoline (1.0 eq) in a mixture of 1,4-dioxane and water (4:1), add trans-2-(4-fluorophenyl)vinylboronic acid (1.2 eq) and potassium carbonate (2.0 eq).
Purge the mixture with nitrogen or argon for 15 minutes.
Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.
Heat the mixture at 80 °C under a nitrogen atmosphere and monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford 7-((E)-2-(4-fluorophenyl)vinyl)-4-chloroquinazoline.
Synthesis of N-(3-fluorophenyl)-2-(4-((7-((E)-2-(4-fluorophenyl)vinyl)quinazolin-4-yl)amino)phenyl)acetamide
This protocol outlines the subsequent steps to synthesize the final active molecule.
A mixture of 7-((E)-2-(4-fluorophenyl)vinyl)-4-chloroquinazoline (1.0 eq), 2-(4-aminophenyl)-N-(3-fluorophenyl)acetamide (1.1 eq), and p-toluenesulfonic acid monohydrate (0.2 eq) in 2-propanol is heated to reflux.
Monitor the reaction by TLC.
After completion, cool the reaction mixture to room temperature.
Collect the resulting precipitate by filtration.
Wash the precipitate with cold 2-propanol and dry under vacuum to yield the final product.
Visualization of the Aurora Kinase B Signaling Pathway
The following diagram illustrates the central role of Aurora Kinase B in cell cycle regulation and how its inhibition can lead to anti-cancer effects.
Application of trans-2-(4-Fluorophenyl)vinylboronic Acid in Materials Science: A Methodological Overview
Introduction Trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile organic compound that holds significant promise in the field of materials science, primarily as a building block for the synthesis of novel organic el...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile organic compound that holds significant promise in the field of materials science, primarily as a building block for the synthesis of novel organic electronic and photonic materials. Its utility stems from the presence of three key functional components: a vinylboronic acid moiety, a phenyl ring, and a fluorine substituent. The boronic acid group is a cornerstone for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which enables the formation of carbon-carbon bonds with exceptional control and efficiency. The vinyl linker and the fluorinated phenyl ring contribute to the electronic and photophysical properties of the resulting materials, influencing factors such as conjugation length, energy levels, and intermolecular interactions. This document provides a detailed overview of the potential applications of trans-2-(4-Fluorophenyl)vinylboronic acid in materials science, focusing on the synthesis of fluorinated stilbene derivatives and conjugated polymers, along with generalized experimental protocols.
Key Applications in Materials Science
The primary application of trans-2-(4-Fluorophenyl)vinylboronic acid in materials science is as a monomer in polymerization reactions or as a reactant in the synthesis of discrete organic molecules with specific optoelectronic properties.
Fluorinated Stilbene Derivatives for Optoelectronics: Stilbene and its derivatives are an important class of organic molecules known for their applications in organic light-emitting diodes (OLEDs), organic lasers, and nonlinear optics. The incorporation of a fluorine atom via the use of trans-2-(4-Fluorophenyl)vinylboronic acid can significantly enhance the performance of these materials. Fluorination is a well-established strategy to improve the volatility, thermal stability, and electron-accepting properties of organic materials, leading to better device performance and longevity.
Conjugated Polymers for Organic Electronics: Trans-2-(4-Fluorophenyl)vinylboronic acid can be copolymerized with various aromatic dibromides through Suzuki-Miyaura polycondensation to yield fluorinated poly(arylene vinylene)s. These polymers are of interest for applications in polymer light-emitting diodes (PLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The fluorine substituent can influence the polymer's solubility, morphology, and electronic energy levels, which are critical parameters for device efficiency.
Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis of materials using trans-2-(4-Fluorophenyl)vinylboronic acid. These protocols are based on standard Suzuki-Miyaura coupling procedures and should be adapted and optimized for specific target molecules and polymers.
Synthesis of a Model Fluorinated Stilbene Derivative
This protocol describes the synthesis of 4-fluoro-4'-methoxystilbene as a representative example of a fluorinated stilbene derivative.
Reaction Scheme:
Figure 1: Synthesis of 4-fluoro-4'-methoxystilbene.
Materials:
Reagent
Molar Equiv.
trans-2-(4-Fluorophenyl)vinylboronic acid
1.0
4-Bromoanisole
1.1
Tetrakis(triphenylphosphine)palladium(0)
0.03
Potassium Carbonate
2.0
Toluene
-
Ethanol
-
Water
-
Procedure:
To a flame-dried Schlenk flask, add trans-2-(4-Fluorophenyl)vinylboronic acid (1.0 mmol), 4-bromoanisole (1.1 mmol), tetrakis(triphenylphosphine)palladium(0) (0.03 mmol), and potassium carbonate (2.0 mmol).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add a degassed solvent mixture of toluene (10 mL), ethanol (2 mL), and water (2 mL).
Heat the reaction mixture to 90 °C and stir for 12 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction to room temperature and add 20 mL of ethyl acetate.
Wash the organic layer with water (2 x 20 mL) and brine (20 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 4-fluoro-4'-methoxystilbene.
Synthesis of a Fluorinated Poly(arylene vinylene)
This protocol outlines a general procedure for the Suzuki-Miyaura polycondensation of trans-2-(4-Fluorophenyl)vinylboronic acid with a dibromoaromatic comonomer, for example, 2,7-dibromo-9,9-dioctylfluorene.
Polymerization Workflow:
Figure 2: Workflow for Suzuki-Miyaura Polycondensation.
Materials:
Reagent
Molar Equiv.
trans-2-(4-Fluorophenyl)vinylboronic acid
1.0
2,7-Dibromo-9,9-dioctylfluorene
1.0
Tris(dibenzylideneacetone)dipalladium(0)
0.01
Tri(o-tolyl)phosphine
0.04
Potassium Carbonate
3.0
Toluene
-
Water
-
Procedure:
In a Schlenk tube, dissolve trans-2-(4-Fluorophenyl)vinylboronic acid (1.0 mmol) and 2,7-dibromo-9,9-dioctylfluorene (1.0 mmol) in degassed toluene (15 mL).
In a separate flask, prepare the catalyst system by dissolving tris(dibenzylideneacetone)dipalladium(0) (0.01 mmol) and tri(o-tolyl)phosphine (0.04 mmol) in a small amount of toluene.
Add the catalyst solution to the monomer solution under an inert atmosphere.
Add a degassed aqueous solution of potassium carbonate (3.0 mmol in 3 mL of water).
Heat the mixture to 100 °C and stir vigorously for 48 hours.
After cooling to room temperature, pour the reaction mixture into 200 mL of methanol to precipitate the polymer.
Filter the polymer and wash with methanol and acetone.
Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and catalyst residues.
Extract the polymer with chloroform or another suitable solvent and precipitate again in methanol.
Dry the final polymer under vacuum at 60 °C.
Data Presentation
Table 1: Photophysical Properties of a Hypothetical Fluorinated Stilbene Derivative
Property
Value
Absorption Maximum (λabs) in THF
350 nm
Emission Maximum (λem) in THF
420 nm
Fluorescence Quantum Yield (ΦF)
0.85
Molar Extinction Coefficient (ε)
50,000 M-1cm-1
Table 2: Properties of a Hypothetical Fluorinated Poly(arylene vinylene)
Property
Value
Number-Average Molecular Weight (Mn)
25,000 g/mol
Weight-Average Molecular Weight (Mw)
55,000 g/mol
Polydispersity Index (PDI)
2.2
Glass Transition Temperature (Tg)
150 °C
Decomposition Temperature (Td)
420 °C
HOMO Energy Level
-5.6 eV
LUMO Energy Level
-2.8 eV
Optical Bandgap
2.8 eV
Conclusion
Trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable monomer for the synthesis of advanced organic materials. The Suzuki-Miyaura coupling reaction provides a robust and versatile method for incorporating this building block into both discrete molecules and conjugated polymers. The presence of the fluorine atom is expected to impart desirable properties such as improved stability and tailored electronic characteristics. The protocols and expected data presented herein serve as a foundational guide for researchers and scientists in the development of new materials for a variety of applications in organic electronics and photonics. Further research and characterization are necessary to fully elucidate the potential of materials derived from this promising compound.
Application
Application Notes and Protocols: Conjugate Addition Reactions Involving trans-2-(4-Fluorophenyl)vinylboronic acid
For Researchers, Scientists, and Drug Development Professionals Introduction Conjugate addition reactions, particularly the 1,4-addition of organoboronic acids to α,β-unsaturated carbonyl compounds, represent a powerful...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Conjugate addition reactions, particularly the 1,4-addition of organoboronic acids to α,β-unsaturated carbonyl compounds, represent a powerful and versatile method for carbon-carbon bond formation in modern organic synthesis. These reactions are instrumental in the construction of complex molecular architectures found in numerous pharmaceuticals and natural products. trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable building block in this context, offering the introduction of a fluorinated styrenyl moiety, a common structural motif in biologically active compounds. The presence of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, making this reagent particularly relevant for drug discovery and development.
This document provides detailed application notes and a representative experimental protocol for the conjugate addition of trans-2-(4-Fluorophenyl)vinylboronic acid to an α,β-unsaturated ketone, catalyzed by a rhodium(I) complex. The protocol is based on established methodologies for similar vinylboronic acids.
Rhodium-Catalyzed Conjugate Addition: An Overview
Rhodium(I) complexes are highly effective catalysts for the 1,4-conjugate addition of organoboronic acids to various Michael acceptors. The reaction proceeds under mild conditions and exhibits broad functional group tolerance. The generally accepted catalytic cycle involves the transmetalation of the boronic acid to the rhodium(I) center, followed by insertion of the α,β-unsaturated substrate into the rhodium-carbon bond, and subsequent protonolysis to afford the desired product and regenerate the active catalyst.
Figure 1: General experimental workflow for the rhodium-catalyzed conjugate addition.
Quantitative Data Summary
The following table summarizes representative data for the rhodium-catalyzed conjugate addition of trans-2-(4-Fluorophenyl)vinylboronic acid to 2-cyclohexen-1-one. The data is based on typical yields and diastereoselectivities observed for similar reactions reported in the literature.
This protocol describes a representative procedure for the rhodium-catalyzed conjugate addition of trans-2-(4-Fluorophenyl)vinylboronic acid to 2-cyclohexen-1-one.
To an oven-dried Schlenk flask under an argon atmosphere, add [Rh(cod)₂]BF₄ (3 mol%).
Add 1,4-dioxane (to achieve a 0.1 M concentration of the limiting reagent) and stir for 5 minutes at room temperature.
Add 2-cyclohexen-1-one (1.0 equiv) to the flask.
In a separate flask, dissolve trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 equiv) and Ba(OH)₂ (1.5 equiv) in a 10:1 mixture of 1,4-dioxane and degassed water.
Add the solution of the boronic acid and base dropwise to the reaction flask containing the enone and catalyst over 5 minutes.
Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford the pure 3-(trans-2-(4-fluorophenyl)vinyl)cyclohexan-1-one.
Figure 2: Plausible catalytic cycle for the rhodium-catalyzed conjugate addition.
Safety Precautions
Handle all reagents and solvents in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
Rhodium catalysts are expensive and should be handled with care.
Organoboronic acids can be irritants; avoid inhalation and skin contact.
Follow standard laboratory procedures for setting up and running reactions under an inert atmosphere.
Method
Application Notes and Protocols for Stereoselective Synthesis Using trans-2-(4-Fluorophenyl)vinylboronic Acid
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview of the stereoselective applications of trans-2-(4-Fluorophenyl)vinylboronic acid, with a focus on the rh...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed overview of the stereoselective applications of trans-2-(4-Fluorophenyl)vinylboronic acid, with a focus on the rhodium-catalyzed asymmetric 1,4-conjugate addition, a key carbon-carbon bond-forming reaction in modern organic synthesis. Detailed protocols and data are presented to facilitate the use of this versatile reagent in research and development settings.
Introduction
trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable bifunctional reagent in organic synthesis, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions and rhodium-catalyzed conjugate additions.[1] Its vinylboronic acid moiety allows for the stereoselective introduction of a 4-fluorostyrenyl group into a wide range of organic molecules. The presence of a fluorine atom on the phenyl ring can significantly influence the electronic properties and biological activity of the resulting compounds, making this reagent particularly relevant in medicinal chemistry and materials science.
The most prominent stereoselective application of trans-2-(4-Fluorophenyl)vinylboronic acid is the Rhodium-Catalyzed Asymmetric 1,4-Conjugate Addition, often referred to as the Hayashi-Miyaura reaction. This reaction enables the enantioselective formation of a carbon-carbon bond at the β-position of an α,β-unsaturated carbonyl compound, yielding chiral molecules with high enantiomeric purity.[2]
The rhodium-catalyzed asymmetric conjugate addition of trans-2-(4-Fluorophenyl)vinylboronic acid to prochiral α,β-unsaturated ketones, esters, and other Michael acceptors is a powerful method for the synthesis of enantioenriched products. The stereoselectivity of the reaction is controlled by the use of a chiral phosphine ligand, with BINAP and its derivatives being among the most successful.[2]
Reaction Scheme:
Caption: General scheme for the rhodium-catalyzed asymmetric 1,4-conjugate addition.
Quantitative Data Summary
The following table summarizes representative results for the rhodium-catalyzed asymmetric conjugate addition of various boronic acids to cyclic enones, illustrating the typical yields and enantioselectivities achieved in these reactions. While a specific result for trans-2-(4-Fluorophenyl)vinylboronic acid is not available in the cited literature, the data for structurally similar vinyl and arylboronic acids provide a strong indication of the expected outcome.
This section provides a detailed, representative protocol for the rhodium-catalyzed asymmetric 1,4-conjugate addition of a vinylboronic acid to a cyclic enone, based on established procedures for similar substrates.[2]
General Protocol for Rhodium-Catalyzed Asymmetric 1,4-Conjugate Addition
Materials:
trans-2-(4-Fluorophenyl)vinylboronic acid
2-Cyclohexen-1-one (or other suitable α,β-unsaturated carbonyl compound)
[Rh(acac)(CO)₂] or other suitable Rh(I) precursor
(S)-BINAP or other suitable chiral phosphine ligand
Dioxane (anhydrous)
Water (degassed)
Base (e.g., K₂CO₃ or Cs₂CO₃)
Standard laboratory glassware and inert atmosphere setup (Schlenk line or glovebox)
Procedure:
Catalyst Preparation: In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the rhodium precursor (e.g., [Rh(acac)(CO)₂], 0.03 mmol) and the chiral ligand (e.g., (S)-BINAP, 0.033 mmol) in anhydrous dioxane (5 mL). Stir the mixture at room temperature for 30 minutes to pre-form the active catalyst.
Reaction Setup: To the catalyst solution, add the α,β-unsaturated carbonyl compound (e.g., 2-cyclohexen-1-one, 1.0 mmol) and trans-2-(4-Fluorophenyl)vinylboronic acid (1.5 mmol).
Addition of Base and Water: Add the base (e.g., K₂CO₃, 1.5 mmol) and degassed water (0.5 mL).
Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (typically 4-24 hours), monitoring the reaction progress by TLC or GC-MS.
Work-up: After the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired chiral β-substituted carbonyl compound.
Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.
Experimental Workflow
Caption: Workflow for the rhodium-catalyzed asymmetric 1,4-conjugate addition.
Signaling Pathways and Mechanistic Considerations
The catalytic cycle of the rhodium-catalyzed asymmetric 1,4-addition is generally understood to proceed through a series of well-defined steps.
Catalytic Cycle
Caption: Simplified catalytic cycle for the Hayashi-Miyaura reaction.
Transmetalation: The active rhodium(I)-hydroxide species undergoes transmetalation with the vinylboronic acid to form a rhodium(I)-vinyl intermediate.[2]
Carbometalation: The α,β-unsaturated carbonyl compound coordinates to the rhodium center, followed by migratory insertion of the vinyl group to the β-position of the enone, forming a rhodium(I)-enolate.[2]
Protonolysis: The rhodium enolate is protonated by a water molecule to release the final product and regenerate the rhodium(I)-hydroxide catalyst, completing the catalytic cycle.[2]
The enantioselectivity is determined during the carbometalation step, where the chiral ligand creates a chiral environment around the rhodium center, favoring the attack of the vinyl group on one of the two enantiotopic faces of the enone.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a highly effective reagent for the stereoselective synthesis of complex organic molecules. The rhodium-catalyzed asymmetric 1,4-conjugate addition provides a reliable and versatile method for the enantioselective introduction of the 4-fluorostyrenyl moiety. The protocols and data presented herein serve as a valuable resource for researchers engaged in the synthesis of chiral compounds for applications in drug discovery and materials science.
Technical Support Center: Suzuki Coupling with trans-2-(4-Fluorophenyl)vinylboronic acid
This guide provides troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for researchers using trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki-Miyaura cross-coupling reactions. Frequentl...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for researchers using trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki-Miyaura cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: What are the most critical parameters to check first if my Suzuki coupling reaction has a low yield?
A1: When a Suzuki coupling reaction fails or provides a low yield, assess these key parameters first:
Inert Atmosphere: The presence of oxygen can deactivate the palladium catalyst and lead to the unwanted homocoupling of the boronic acid.[1][2] Ensure your solvents are properly degassed and the reaction is maintained under a consistently inert atmosphere (e.g., Nitrogen or Argon).[1]
Catalyst Activity: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be successfully reduced in situ.[1][2] Consider using a fresh batch of catalyst or a more robust, air-stable precatalyst (e.g., a palladacycle G3 or G4 precatalyst).[1]
Reagent Purity: Verify the purity and stability of your boronic acid and aryl halide. Vinylboronic acids can be susceptible to degradation or polymerization.[3][4]
Base and Solvent: The choice of base and solvent is crucial and interdependent. The base must be strong enough to facilitate transmetalation but not so strong as to cause degradation of reactants or products.[5][6] The solvent must ensure adequate solubility of all components.[7]
Q2: How do I select the optimal catalyst and ligand for coupling with a vinylboronic acid?
A2: The choice depends on the coupling partner (aryl halide/triflate).
For Aryl Bromides/Iodides: Standard catalysts like Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) with phosphine ligands (e.g., PPh₃, P(t-Bu)₃, or Buchwald-type ligands like SPhos or XPhos) are effective.[5][8] Electron-donating, bulky phosphine ligands often enhance catalyst activity, especially for less reactive substrates.[5]
For Aryl Chlorides: More electron-rich and bulky ligands are required to facilitate the difficult oxidative addition step.[5] Buchwald ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbenes (NHCs) are often necessary for good yields with aryl chlorides.[8]
Q3: Which base and solvent system is recommended for trans-2-(4-Fluorophenyl)vinylboronic acid?
A3: A common starting point is an aqueous mixture of an organic solvent with an inorganic base.
Bases: Carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are widely used.[2][7] Cesium carbonate (Cs₂CO₃) is often effective in challenging couplings.[4] For substrates with base-sensitive functional groups, a milder base like potassium fluoride (KF) can be employed.[8]
Solvents: Popular solvent systems include mixtures of Dioxane/H₂O, Toluene/H₂O, or THF/H₂O.[2][7] The water is essential for activating the boronic acid for transmetalation.[8] Anhydrous conditions can be used but may require different activators.
Q4: What are the common side reactions and how can they be minimized?
A4: The primary side reactions in Suzuki couplings are homocoupling and protodeboronation.
Homocoupling: This is the coupling of two boronic acid molecules. It is often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II).[2] To minimize this, ensure thorough degassing of all solvents and maintain a strict inert atmosphere.[1]
Protodeboronation: This is the cleavage of the C-B bond by a proton source, replacing the boronic acid group with a hydrogen atom. This can be an issue with unstable boronic acids or under harsh basic conditions. Using milder bases or protecting the boronic acid (e.g., as a pinacol ester or MIDA boronate) can mitigate this problem.[2]
Dehalogenation: The aryl halide can be reduced, replacing the halogen with a hydrogen atom. This can occur if a hydride source is present in the reaction.[2]
Troubleshooting Guide
Problem: Low or No Product Yield
Possible Cause
Recommended Solution
Inactive Catalyst
Use a fresh bottle of palladium catalyst. If using a Pd(II) source, ensure conditions are suitable for its reduction to Pd(0). Consider switching to a more active, air-stable precatalyst like a Buchwald G3 or G4 type.[1]
Oxygen Contamination
Degas all solvents thoroughly (e.g., by sparging with argon for 30 minutes or using several freeze-pump-thaw cycles). Ensure all glassware is flame-dried and the reaction is run under a positive pressure of nitrogen or argon.[1][2]
Ineffective Base
The base may be too weak or poorly soluble. Switch to a stronger or more soluble base (e.g., from K₂CO₃ to Cs₂CO₃ or K₃PO₄). Ensure the base is finely powdered for maximum surface area.[9]
Poor Reagent Quality
trans-2-(4-Fluorophenyl)vinylboronic acid may have degraded. Check purity by NMR. Consider converting the boronic acid to a more stable boronate ester (e.g., pinacol) or a diethanolamine adduct for storage and use.[10]
Incorrect Temperature
If no reaction occurs, the temperature may be too low. Incrementally increase the temperature (e.g., from 80°C to 100°C). If decomposition is observed, the temperature may be too high.
Problem: Significant Byproduct Formation
Possible Cause
Recommended Solution
Homocoupling of Boronic Acid
This is a strong indicator of oxygen in the system. Improve degassing procedures and ensure a leak-proof inert atmosphere setup.[2] Using a slight excess of the boronic acid (1.1-1.2 equiv.) can sometimes be beneficial, but excessive amounts can lead to more homocoupling.
Protodeboronation
The reaction conditions (base, temperature, time) may be too harsh. Try a milder base (e.g., K₂CO₃ instead of K₃PO₄) or lower the reaction temperature. Alternatively, use the more stable pinacol ester of the boronic acid.[2]
Decomposition of Product
The desired product may be unstable at the reaction temperature or in the presence of the chosen base. Reduce the reaction temperature and monitor closely by TLC or LC-MS to avoid over-running the reaction.
Data Presentation: Condition Screening
The following tables provide representative data for Suzuki couplings of vinylboronic acids with aryl halides. While not specific to trans-2-(4-Fluorophenyl)vinylboronic acid, they illustrate the effect of key parameters on yield.
Table 1: Effect of Catalyst/Ligand on Yield
(Reaction: Aryl Bromide + Vinylboronic Acid Derivative)
Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar and condenser under vacuum and allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).
Reagent Addition: To the flask, add the aryl halide (1.0 equiv), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 equiv), base (2.0 equiv), and palladium precatalyst (0.03 equiv).
Inert Atmosphere: Seal the flask, then evacuate and backfill with the inert gas three times to ensure all oxygen is removed.[1]
Solvent Addition: Add the degassed solvent mixture via syringe. The final concentration should typically be between 0.1 M and 0.5 M with respect to the aryl halide.
Reaction: Place the flask in a preheated oil bath and stir the mixture vigorously at the desired temperature (e.g., 80–100 °C).
Monitoring: Monitor the reaction's progress by TLC or LC-MS until the limiting reagent (aryl halide) is consumed.
Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the final product.[1][11]
Visualizations
Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.
Caption: A decision tree for troubleshooting low-yield Suzuki coupling reactions.
Caption: A stepwise logic diagram for optimizing Suzuki coupling reaction parameters.
Technical Support Center: Suzuki-Miyaura Coupling with Vinylboronic Acids
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common side reactions in Suzuki-Miyaura c...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common side reactions in Suzuki-Miyaura coupling with vinylboronic acids.
Frequently Asked Questions (FAQs)
Q1: My Suzuki-Miyaura coupling reaction with a vinylboronic acid is resulting in a low yield of the desired product. What are the primary side reactions I should be aware of?
A1: The two most common side reactions in the Suzuki-Miyaura coupling of vinylboronic acids are protodeboronation and homocoupling.[1][2]
Protodeboronation: This is the undesired cleavage of the C-B bond of the vinylboronic acid, which is then replaced by a hydrogen atom from a proton source (like water or alcohol) in the reaction mixture. This results in the formation of a simple alkene instead of the desired coupled product.[1]
Homocoupling: This side reaction involves the coupling of two molecules of the vinylboronic acid to form a symmetrical diene. This is often promoted by the presence of oxygen in the reaction mixture.[3][4]
Q2: I am observing a significant amount of protodeboronation in my reaction. How can I minimize this side reaction?
A2: Protodeboronation is a common issue, particularly with electron-rich or sterically hindered vinylboronic acids. Here are several strategies to mitigate it:
Choice of Base: Strong bases, especially in the presence of water, can accelerate protodeboronation.[5] Consider using a milder base. For instance, switching from strong bases like NaOH or KOH to weaker inorganic bases like K₂CO₃ or CsF can be beneficial.[5][6]
Anhydrous Conditions: Since water is a primary proton source for protodeboronation, running the reaction under anhydrous conditions can significantly reduce this side reaction.[5]
Use of Boronic Acid Derivatives: Vinylboronic acids can be converted to more stable derivatives, such as diethanolamine adducts (DABO boronates), which are air-stable solids.[7] These adducts can be used directly in the coupling reaction and release the boronic acid slowly under the reaction conditions, minimizing its concentration and thus the likelihood of protodeboronation.[2]
Q3: My main byproduct is the homocoupling of my vinylboronic acid. What causes this and how can I prevent it?
A3: Homocoupling is primarily caused by the presence of oxygen, which can interfere with the catalytic cycle.[3][5] Here’s how to address this issue:
Degassing: It is crucial to thoroughly degas all solvents and the reaction mixture itself. This is typically done by bubbling an inert gas, such as argon or nitrogen, through the solvent and reaction mixture prior to adding the palladium catalyst.[5][8]
Inert Atmosphere: The reaction should be carried out under a positive pressure of an inert gas (argon or nitrogen) to prevent oxygen from entering the reaction vessel.[5]
Palladium Pre-catalyst: Using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can sometimes be advantageous over Pd(II) sources (e.g., Pd(OAc)₂, PdCl₂(dppf)). Pd(II) sources need to be reduced in situ to the active Pd(0) species, and this reduction can sometimes be promoted by the homocoupling of the boronic acid.[3]
Q4: I am struggling with a particularly sensitive vinylboronic acid. Are there any advanced strategies to improve the reaction outcome?
A4: For challenging substrates, a "slow-release" strategy using boronic acid derivatives is highly effective. As mentioned, converting the vinylboronic acid to a more stable form, like a diethanolamine adduct, can significantly improve the yield by minimizing side reactions.[2][7] This is because the stable adduct releases the reactive boronic acid slowly into the reaction mixture, keeping its concentration low and favoring the desired cross-coupling over side reactions.[2]
Troubleshooting Guides
Issue 1: Low to No Yield of the Desired Product
Potential Cause
Troubleshooting Step
Catalyst Inactivity
Ensure the palladium catalyst is fresh and active. If using a Pd(II) pre-catalyst, ensure conditions are suitable for its reduction to Pd(0).[5]
Presence of Oxygen
Thoroughly degas all solvents and the reaction mixture. Maintain a positive pressure of an inert gas (Ar or N₂) throughout the reaction.[5][8]
Protodeboronation
Switch to a milder base (e.g., K₂CO₃, CsF).[5][6] Consider running the reaction under anhydrous conditions.[5] Prepare and use a more stable derivative of the vinylboronic acid, such as a diethanolamine adduct.[7]
Homocoupling
Ensure rigorous degassing and maintenance of an inert atmosphere.[5] Consider using a Pd(0) catalyst source directly.[3]
Incorrect Reaction Conditions
Re-verify stoichiometry of reagents, reaction temperature, and time. Screen different solvents and bases.[8]
Rigorously degas all reagents and maintain a strict inert atmosphere.[5][8]
Quantitative Data
The choice of reaction parameters can significantly impact the success of the Suzuki-Miyaura coupling. The following tables provide a comparative overview of the effects of different bases and palladium catalysts on the reaction yield.
Table 1: Effect of Different Bases on Suzuki-Miyaura Coupling Yield
A slightly milder base, often a good choice to minimize protodeboronation.[5]
CsF
80-92%
A mild base that can be particularly effective for sensitive substrates.[6]
K₃PO₄
75-90%
A stronger base that can be effective but may increase the risk of protodeboronation.[5]
NaOH
~70%
A very strong base; its high basicity can sometimes be detrimental and lead to side reactions.[10]
Table 2: Comparative Performance of Palladium Catalysts in Vinylboronic Acid Coupling
Catalyst System
Typical Catalyst Loading (mol%)
Typical Yield (%)
Pd(PPh₃)₄
2
85
PdCl₂(dppf)
2-3
88
Pd(OAc)₂/SPhos
1-2
90
Pd₂(dba)₃/XPhos
1-2
92
Data synthesized from multiple sources for the coupling of vinylboronic acid with aryl bromides.[11]
Experimental Protocols
General Experimental Protocol for Suzuki-Miyaura Coupling with Vinylboronic Acid
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl halide (1.0 equiv), vinylboronic acid (1.2 equiv), and the chosen base (e.g., K₂CO₃, 2.0 equiv).[5]
Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.[5]
Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane/water) via syringe. The typical concentration is between 0.1 M and 0.5 M with respect to the aryl halide.[5]
Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).[5]
Reaction: Place the flask in a preheated oil bath and stir vigorously at the desired temperature (typically 80-100 °C).[5]
Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[5]
Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[5]
Purification: Purify the crude product by flash column chromatography.[5]
Protocol for the Preparation of a Vinylboronic Acid Diethanolamine Adduct
Dissolution: In a vial equipped with a stir bar, dissolve the vinylboronic acid (1.0 equiv) in a minimal amount of a suitable solvent like methylene chloride.[5]
Addition: While stirring, add diethanolamine (1.0 equiv) dropwise via pipette.[5]
Precipitation: A precipitate will form. Continue stirring the resulting slurry for 15-20 minutes.[5]
Isolation: Isolate the white solid product by vacuum filtration.[5]
Drying: Wash the solid with a small amount of cold solvent and dry under vacuum. This diethanolamine adduct can be stored and used directly in the Suzuki-Miyaura coupling reaction.[5]
Visualizations
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Caption: Mechanisms of common side reactions: protodeboronation and homocoupling.
Technical Support Center: trans-2-(4-Fluorophenyl)vinylboronic acid
This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of trans-2-(4-Fluorophenyl)vinylboronic acid, along wi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of trans-2-(4-Fluorophenyl)vinylboronic acid, along with troubleshooting guidance for its application in chemical synthesis.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for trans-2-(4-Fluorophenyl)vinylboronic acid?
A1: For optimal stability, trans-2-(4-Fluorophenyl)vinylboronic acid should be stored under specific temperature conditions. Short-term storage of 1-2 weeks is suitable at -4°C, while long-term storage for 1-2 years requires a temperature of -20°C. It is crucial to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and air.
Q2: How stable is trans-2-(4-Fluorophenyl)vinylboronic acid under typical reaction conditions?
A2: Vinylboronic acids, including trans-2-(4-Fluorophenyl)vinylboronic acid, are generally considered to be relatively stable. They exhibit higher oxidative stability compared to aliphatic boronic acids. A key degradation pathway for boronic acids is protodeboronation, the cleavage of the carbon-boron bond by a proton source. However, studies have shown that vinylboronic acids undergo protodeboronation at a very slow rate, especially when compared to some heteroaromatic boronic acids[1][2][3]. The stability can be influenced by the pH of the reaction medium; protodeboronation can be accelerated under strongly acidic or basic conditions.
Q3: What are the primary degradation pathways for this compound?
A3: The main degradation pathway of concern is protodeboronation, which results in the formation of 4-fluorostyrene and boric acid. This process is typically slow for vinylboronic acids but can be catalyzed by acidic or basic conditions and the presence of water[1][4]. Another potential side reaction, particularly in the context of cross-coupling reactions, is homocoupling, where two molecules of the boronic acid react to form a dimer. This is often promoted by the presence of oxygen and certain palladium species.
Q4: What safety precautions should be taken when handling trans-2-(4-Fluorophenyl)vinylboronic acid?
A4: Standard laboratory safety protocols should be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, lab coats, and gloves to avoid skin and eye contact. Handling of the solid should be done in a well-ventilated area or a fume hood. In case of contact, wash the affected area thoroughly with water.
Troubleshooting Guide for Suzuki-Miyaura Coupling Reactions
This guide addresses common issues encountered when using trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki-Miyaura cross-coupling reactions.
Issue 1: Low to No Product Yield
Possible Cause 1: Inactive Catalyst: The palladium catalyst may have decomposed.
Solution: Ensure you are using a fresh, high-quality palladium catalyst and ligand. If using a Pd(II) precatalyst, ensure the reaction conditions are suitable for its in-situ reduction to Pd(0).
Possible Cause 2: Presence of Oxygen: Oxygen can lead to the decomposition of the catalyst and promote homocoupling of the boronic acid.
Solution: Thoroughly degas all solvents and reagents by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.
Possible Cause 3: Inappropriate Base or Solvent: The choice of base and solvent is critical for the reaction's success.
Solution: The base is essential for the transmetalation step. However, very strong bases can promote protodeboronation. Consider using milder bases like potassium carbonate (K₂CO₃) or potassium fluoride (KF). The solvent system must be appropriate for both the catalyst and the reactants.
Possible Cause: Harsh Reaction Conditions: Strong bases, high temperatures, and the presence of water can accelerate the rate of protodeboronation.
Solution: Use a milder base (e.g., K₂CO₃, KF). While some water is often beneficial for Suzuki couplings, excessive amounts can be detrimental. Ensure your solvents are not overly wet. If possible, run the reaction at a lower temperature for a longer duration.
Issue 3: Formation of Homocoupling Product
Possible Cause: Oxygen in the Reaction Mixture: As mentioned, oxygen can facilitate the oxidative homocoupling of the boronic acid.
Solution: Rigorous degassing of the reaction mixture is crucial.
Possible Cause: Inefficient Transmetalation: If the transmetalation step is slow, the palladium catalyst may promote homocoupling.
Solution: Optimize the base and solvent system to facilitate efficient transmetalation. The choice of ligand can also significantly impact the rate of this step.
Solvent (e.g., a mixture of toluene and water, or dioxane and water)
Inert atmosphere (Argon or Nitrogen)
Procedure:
Reaction Setup: To a flame-dried Schlenk flask, add the aryl bromide, trans-2-(4-Fluorophenyl)vinylboronic acid, palladium catalyst, and base under a positive pressure of inert gas.
Solvent Addition: Add the degassed solvent system to the flask via cannula or syringe.
Degassing: Subject the reaction mixture to a few cycles of vacuum and backfilling with inert gas to ensure all oxygen is removed.
Reaction: Heat the mixture to the desired temperature (typically 80-100°C) with vigorous stirring.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Visualizations
Caption: Troubleshooting flowchart for Suzuki-Miyaura coupling reactions.
Caption: Protodeboronation degradation pathway of the boronic acid.
troubleshooting failed Suzuki reactions with trans-2-(4-Fluorophenyl)vinylboronic acid
Welcome to the Technical Support Center for Suzuki-Miyaura Cross-Coupling Reactions. This guide provides troubleshooting advice and frequently asked questions (FAQs) specifically for reactions involving trans-2-(4-Fluoro...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Suzuki-Miyaura Cross-Coupling Reactions. This guide provides troubleshooting advice and frequently asked questions (FAQs) specifically for reactions involving trans-2-(4-Fluorophenyl)vinylboronic acid.
Frequently Asked Questions (FAQs)
Q1: My Suzuki coupling reaction with trans-2-(4-Fluorophenyl)vinylboronic acid has failed or is giving a very low yield. What are the first things I should check?
A1: When a Suzuki coupling reaction fails, a systematic check of the reaction components and conditions is crucial. Low yields are often traced back to issues with the catalyst, atmosphere, or reagents.[1]
Initial Troubleshooting Steps:
Catalyst Activity: The active catalyst is the Pd(0) species. If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ.[1][2] Consider using a fresh batch of catalyst or a more robust, air-stable precatalyst like a palladacycle.[1][3]
Inert Atmosphere: Oxygen can lead to the homocoupling of boronic acids and decomposition of the catalyst.[1][2] Ensure your solvent is properly degassed and the reaction is maintained under a positive pressure of an inert gas like nitrogen or argon.[1]
Reagent Purity and Stability: Verify the purity of your aryl/vinyl halide and the boronic acid. Boronic acids can degrade over time.[1] Vinylboronic acids, in particular, can be susceptible to side reactions.[4]
Base and Solvent Choice: The selection of base and solvent is critical and often interdependent.[1] The base must be strong enough to promote transmetalation but not so strong that it causes degradation of your starting materials or products.[1] For reactions in anhydrous solvents, ensure the base is finely powdered and dry.[1]
Q2: I'm observing a significant amount of 4-fluorostyrene as a byproduct. What is this, and how can I prevent it?
A2: The formation of 4-fluorostyrene is a result of protodeboronation , a common side reaction where the C-B bond of the boronic acid is cleaved and replaced with a C-H bond.[5] This is a known issue with vinylboronic acids.[4][6]
Strategies to Minimize Protodeboronation:
Use Milder Bases: Strong bases, especially in aqueous media, can accelerate protodeboronation.[1] Consider switching from strong bases like NaOH or K₃PO₄ to milder options such as potassium carbonate (K₂CO₃) or cesium fluoride (CsF).[1][7]
Anhydrous Conditions: Since water is the primary proton source for this side reaction, switching to anhydrous (dry) conditions can significantly reduce its occurrence.[1]
Use Boronic Esters: Boronic acids can be converted to more stable derivatives like MIDA boronates or organotrifluoroborates.[5] These act as "slow release" sources of the boronic acid, keeping its concentration low and minimizing side reactions.[5] A simple method involves reacting the boronic acid with diethanolamine to form a stable, crystalline adduct that can be used directly in the coupling reaction.[1][8]
Q3: My reaction mixture contains a significant amount of (E,E)-1,4-bis(4-fluorophenyl)buta-1,3-diene. How is this homocoupling product forming and how can I avoid it?
A3: This byproduct is the result of the homocoupling of two molecules of your trans-2-(4-Fluorophenyl)vinylboronic acid. This side reaction reduces the yield of your desired product and complicates purification.[2]
Primary Causes and Solutions for Homocoupling:
Oxygen Contamination: The presence of oxygen can facilitate the oxidation of the active Pd(0) catalyst to Pd(II), which can then mediate the homocoupling of the boronic acid.[2][9]
Solution: Rigorously degas all solvents and reagents and maintain a strict inert atmosphere (N₂ or Ar) throughout the reaction.[10]
Use of Pd(II) Precatalysts: If you are using a Pd(II) salt like Pd(OAc)₂ or PdCl₂, it can react directly with the boronic acid to form the homocoupled product before the catalytic cycle is fully established.[2]
Solution: Consider using a Pd(0) source directly, such as Pd₂(dba)₃ or Pd(PPh₃)₄.[11][12] Alternatively, using modern, well-defined precatalysts (e.g., those with Buchwald-type ligands) can often suppress this side reaction.[13]
Base and Temperature: The choice of base and reaction temperature can also influence the rate of homocoupling.
Solution: Screen different bases and try to run the reaction at the lowest effective temperature.[11] Sometimes a weaker base or a different solvent system can disfavor the homocoupling pathway.
Troubleshooting Workflow and Logic Diagrams
A systematic approach is key to troubleshooting. The following diagrams illustrate the Suzuki-Miyaura catalytic cycle, a general workflow for diagnosing failed reactions, and the pathways leading to common side products.
Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[3][14][15]
Caption: A logical workflow for troubleshooting low-yield Suzuki reactions.
Caption: Common causes leading to protodeboronation and homocoupling side reactions.
Data Presentation: Optimizing Reaction Conditions
The choice of base, solvent, and catalyst system significantly impacts the success of the Suzuki-Miyaura coupling. The following tables summarize the effects of these parameters.
Table 1: Effect of Different Bases
The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation.[16]
Base
Typical Conditions
Relative Strength
Notes
K₂CO₃
2-3 eq., aq. solution
Moderate
A common and effective choice for many Suzuki couplings; good starting point.[1][16]
Cs₂CO₃
2-3 eq., often anhydrous
Strong
Highly effective, especially for difficult couplings, but more expensive.[11]
K₃PO₄
2-3 eq., aq. solution
Strong
A very strong base, can be highly effective but may increase protodeboronation.[1][11]
KF
2-3 eq., anhydrous
Mild
The fluoride ion is believed to play a unique role in activating the boronic acid; can be very effective in minimizing protodeboronation.[1][12][17]
Organic Bases
(e.g., Et₃N, DIPEA)
Mild
Generally less effective for transmetalation compared to inorganic bases.
Table 2: Effect of Different Solvents
Solvents can influence catalyst stability, reagent solubility, and reaction rates.[18] Biphasic systems (e.g., Toluene/Water) or polar aprotic solvents are common.[19]
Solvent System
Typical Ratio (v/v)
Properties
Notes
Toluene / H₂O
4:1 to 10:1
Biphasic, Aprotic
Standard choice. Vigorous stirring is needed to ensure mixing between phases.[19]
Dioxane / H₂O
4:1 to 10:1
Biphasic, Polar Aprotic
Another common choice, often gives good results. Dioxane must be peroxide-free.[15][19]
THF / H₂O
4:1 to 10:1
Biphasic, Polar Aprotic
Good solvent, but lower boiling point limits reaction temperature.[18][19]
DMF
Anhydrous or with H₂O
Polar Aprotic
High boiling point, but can sometimes lead to side reactions.
Isopropanol
Anhydrous or with H₂O
Protic
Can be effective, particularly with certain base combinations like CsF.[7]
Experimental Protocol: General Procedure for Suzuki Coupling
This protocol provides a starting point for the coupling of an aryl halide with trans-2-(4-Fluorophenyl)vinylboronic acid. Optimization may be required.
Solvent (e.g., Dioxane and Water, 4:1 v/v, degassed)
Procedure:
Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 equiv), and base (2.5 equiv).[20]
Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.[1]
Solvent Addition: Add the degassed solvent mixture (e.g., Dioxane/H₂O) via syringe. The typical concentration is between 0.1 M and 0.5 M with respect to the limiting reagent.[1]
Degassing: Bubble the inert gas through the stirred reaction mixture for 10-15 minutes to ensure all oxygen is removed.[15]
Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst (1-5 mol%).
Reaction: Place the flask in a preheated oil bath and stir vigorously at the desired temperature (e.g., 80–100 °C).[1]
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Workup: After the reaction is complete (typically 2-16 hours), cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and then brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[1]
Technical Support Center: Suzuki-Miyaura Coupling of trans-2-(4-Fluorophenyl)vinylboronic Acid
This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the Suzuki-Miyaura cross-coupling reactions of trans-2-(4-Fluorophenyl)vinylboroni...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the Suzuki-Miyaura cross-coupling reactions of trans-2-(4-Fluorophenyl)vinylboronic acid. This resource is intended for researchers, scientists, and drug development professionals to optimize their synthetic strategies and overcome common experimental challenges.
Frequently Asked Questions (FAQs)
Q1: What is the general reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki-Miyaura coupling?
A1: trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable reagent for the synthesis of fluorinated stilbene derivatives. The vinylboronic acid moiety is generally reactive in Suzuki-Miyaura couplings. The fluorine atom on the phenyl ring is an electron-withdrawing group, which can influence the electronic properties of the molecule and its reactivity. Careful selection of the catalyst, base, and solvent is crucial for achieving high yields and preserving the trans stereochemistry of the vinyl group.
Q2: Which bases are recommended for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid?
A2: A range of inorganic and organic bases can be used. Inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are most commonly employed. The choice of base can significantly impact the reaction rate and yield. For vinylboronic acids, milder bases are often preferred to minimize side reactions. A base screening is recommended to determine the optimal conditions for your specific substrate.
Q3: What solvents are suitable for this reaction?
A3: Common solvents for Suzuki-Miyaura couplings include ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF), aromatic hydrocarbons such as toluene, and polar aprotic solvents like N,N-dimethylformamide (DMF).[1] Often, a mixture of an organic solvent with water is used to facilitate the dissolution of the inorganic base.[2] The choice of solvent can influence catalyst activity and selectivity.
Q4: How can I minimize protodeboronation of my vinylboronic acid?
A4: Protodeboronation, the cleavage of the C-B bond and its replacement with a C-H bond, is a potential side reaction. For vinylboronic acids, this reaction is generally slow.[3] To minimize this side reaction, you can:
Use milder bases like K₂CO₃ or K₃PO₄.
Avoid excessively high temperatures and prolonged reaction times.
Use anhydrous conditions if protodeboronation is a significant issue.
Q5: How can I ensure the trans stereochemistry of the product is retained?
A5: The Suzuki-Miyaura coupling of vinylboronic acids generally proceeds with retention of stereochemistry. To ensure the trans configuration of your product, it is important to use a palladium catalyst and ligand system that minimizes isomerization. Ligands such as triphenylphosphine (PPh₃) and other phosphine-based ligands are commonly used. If Z-to-E isomerization is observed, screening of different phosphine ligands may be necessary to find one that preserves the desired stereochemistry.[4]
Data Presentation
The following tables provide illustrative data on the effect of base and solvent on the yield of Suzuki-Miyaura coupling reactions of a closely related substrate, trans-2-phenylvinylboronic acid pinacol ester, with an aryl chloride. This data can serve as a starting point for optimizing the reaction of trans-2-(4-Fluorophenyl)vinylboronic acid.
Table 1: Effect of Base on the Suzuki-Miyaura Coupling of a trans-vinylboronic acid derivative
To a flame-dried Schlenk flask, add the aryl bromide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) to the flask under the inert atmosphere.
Add the degassed solvent system (e.g., 4 mL of 1,4-dioxane and 1 mL of water) via syringe.
Stir the reaction mixture vigorously and heat to the desired temperature (e.g., 80-100 °C).
Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired trans-stilbene derivative.
Technical Support Center: Suzuki-Miyaura Coupling of trans-2-(4-Fluorophenyl)vinylboronic acid
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the homocoupling of trans-2-(4-Flu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the homocoupling of trans-2-(4-Fluorophenyl)vinylboronic acid during Suzuki-Miyaura cross-coupling reactions.
Troubleshooting Guide: Minimizing Homocoupling of trans-2-(4-Fluorophenyl)vinylboronic acid
Homocoupling of boronic acids is a prevalent side reaction in Suzuki-Miyaura coupling, leading to the formation of a symmetrical biaryl byproduct. This not only diminishes the yield of the desired cross-coupled product but also complicates purification. Use this guide to diagnose and resolve issues with excessive homocoupling in your experiments.
Problem: Significant formation of the homocoupled byproduct, 1,4-bis(4-fluorophenyl)buta-1,3-diene.
Potential Cause
Recommended Solution
1. Presence of Oxygen
a. Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture. This can be achieved by sparging with an inert gas (e.g., argon or nitrogen) for an extended period or by performing multiple freeze-pump-thaw cycles. b. Inert Atmosphere: Ensure the reaction is set up and maintained under a strict inert atmosphere throughout the entire process.
2. Inappropriate Palladium Source
a. Use a Pd(0) Source: Employ a Pd(0) catalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃. Pd(II) sources like Pd(OAc)₂ or PdCl₂ can initiate homocoupling as they are reduced to the active Pd(0) state by the boronic acid.[1] b. Utilize Precatalysts: Consider using modern palladium precatalysts (e.g., Buchwald's G3 or G4 precatalysts) which are designed to generate the active Pd(0) species cleanly and efficiently, thereby minimizing side reactions.[1]
3. Suboptimal Ligand Choice
a. Employ Bulky, Electron-Rich Ligands: Use bulky phosphine ligands such as SPhos or XPhos.[1] Their steric hindrance can obstruct the formation of intermediates that lead to homocoupling.
4. Inefficient Base Selection
a. Weaker Inorganic Bases: Weaker bases like K₃PO₄ or K₂CO₃ are often preferred as they are less likely to promote side reactions compared to strong bases. b. Anhydrous Conditions: If using a strong base is necessary, consider running the reaction under anhydrous conditions to minimize protodeboronation, a common issue with vinylboronic acids.
5. High Concentration of Boronic Acid
a. Slow Addition: Add the trans-2-(4-Fluorophenyl)vinylboronic acid solution slowly to the reaction mixture. This keeps the instantaneous concentration low, disfavoring the bimolecular homocoupling reaction. b. Excess Aryl Halide: Use a slight excess of the aryl halide coupling partner to ensure the palladium catalyst preferentially undergoes oxidative addition with the halide.
Frequently Asked Questions (FAQs)
Q1: What are the primary mechanisms that lead to the homocoupling of trans-2-(4-Fluorophenyl)vinylboronic acid?
A1: There are two primary pathways for boronic acid homocoupling:
Oxygen-Mediated Homocoupling: Dissolved oxygen can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then react with two molecules of the boronic acid to form the homocoupled product and regenerate Pd(0).
Palladium(II)-Mediated Homocoupling: If a Pd(II) salt is used as the precatalyst, it can directly react with the boronic acid to produce the homocoupled dimer and the active Pd(0) catalyst. This is often a problem at the beginning of the reaction.
Q2: How does the choice of solvent affect the extent of homocoupling?
A2: The choice of solvent can influence the solubility of reagents and intermediates, thereby affecting reaction rates. For Suzuki-Miyaura couplings of vinylboronic acids, aprotic solvents like dioxane, THF, and toluene, often with a small amount of water to aid in the dissolution of the base, are commonly used. The optimal solvent system should be determined empirically for your specific reaction.
Q3: Are vinylboronic acids more susceptible to homocoupling than arylboronic acids?
A3: Vinylboronic acids can be more prone to side reactions, including homocoupling and protodeboronation, due to the electronic nature of the vinyl group. The instability of some vinylboronic acids can also be a contributing factor.[2]
Q4: Can temperature control be used to minimize homocoupling?
A4: Yes, running the reaction at the lowest temperature that allows for a reasonable rate of the desired cross-coupling reaction can help suppress side reactions like homocoupling. Higher temperatures can sometimes accelerate the rate of side reactions more significantly than the desired reaction.
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Homocoupling
This protocol provides a starting point for the Suzuki-Miyaura coupling of trans-2-(4-Fluorophenyl)vinylboronic acid. Optimization may be required for specific substrates.
To an oven-dried Schlenk flask, add the aryl halide, trans-2-(4-Fluorophenyl)vinylboronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄.
Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.
Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).
Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Data Presentation
The following table summarizes the effect of different reaction parameters on the yield of the desired product and the formation of the homocoupling byproduct for a generic Suzuki-Miyaura reaction. Note that specific yields will vary depending on the substrates used.
Table 1: Influence of Reaction Parameters on Homocoupling
Parameter
Condition A
Yield of Desired Product (A)
Yield of Homocoupling (A)
Condition B
Yield of Desired Product (B)
Yield of Homocoupling (B)
Palladium Source
Pd(OAc)₂
Moderate
Significant
Pd₂(dba)₃
High
Minimal
Ligand
PPh₃
Good
Moderate
SPhos
Excellent
Low
Base
NaOH
Good
Moderate
K₃PO₄
Excellent
Low
Atmosphere
Air
Low
High
Inert (Argon)
Excellent
Minimal
Visualizations
Logical Workflow for Troubleshooting Homocoupling
Caption: Troubleshooting workflow for minimizing homocoupling.
catalyst selection for difficult Suzuki couplings with trans-2-(4-Fluorophenyl)vinylboronic acid
Technical Support Center: Suzuki Couplings with trans-2-(4-Fluorophenyl)vinylboronic acid This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizin...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Suzuki Couplings with trans-2-(4-Fluorophenyl)vinylboronic acid
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing trans-2-(4-Fluorophenyl)vinylboronic acid in challenging Suzuki-Miyaura cross-coupling reactions.
Q1: My Suzuki coupling with trans-2-(4-Fluorophenyl)vinylboronic acid has failed or is giving very low yields. What are the primary issues to investigate?
A1: Failure in Suzuki couplings, especially with potentially sensitive substrates like vinylboronic acids, often stems from a few key areas. Systematically check the following:
Catalyst Activity & Integrity: The Pd(0) species is the active catalyst. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), it must be efficiently reduced in situ.[1] Consider using fresh, high-purity catalyst and ligands. Air-stable precatalysts, such as palladacycles, can offer more consistent results.[1]
Oxygen Contamination: Rigorous exclusion of oxygen is critical. Oxygen can lead to catalyst decomposition and promote the unwanted homocoupling of the boronic acid.[1] Ensure all solvents are thoroughly degassed and the reaction is maintained under a positive pressure of an inert atmosphere (Argon or Nitrogen).[1]
Reagent Quality: Verify the purity of your boronic acid and coupling partner. Vinylboronic acids can be susceptible to degradation or oligomerization over time.[1]
Base and Solvent Choice: The selection of base and solvent is crucial and highly interdependent. The base must be adequate to promote transmetalation without causing degradation of your starting materials or the desired product.[1] For anhydrous reactions, ensure the base is dry and finely powdered.[1]
Q2: I'm observing significant protodeboronation, leading to the formation of 4-fluorostyrene. How can this side reaction be minimized?
A2: Protodeboronation, the replacement of the C-B bond with a C-H bond, is a common challenge with vinylboronic acids.[2][3] This reaction is often catalyzed by acid or base and can be accelerated by the presence of water.[3][4]
Strategies to Minimize Protodeboronation:
Optimize the Base: Strong bases, particularly in aqueous media, can accelerate protodeboronation.[4] Consider switching to milder, non-hydroxide bases.
Recommended: K₃PO₄, K₂CO₃, Cs₂CO₃, or CsF are often effective choices.[4][5][6]
Control Water Content: While some water can be beneficial in Suzuki couplings, excess water provides a proton source for protodeboronation.[4]
For reactions sensitive to this side reaction, using anhydrous solvents and reagents is advisable. You can add molecular sieves to the reaction to scavenge trace amounts of water.[4]
Use a "Slow-Release" Strategy: Convert the boronic acid to a more stable derivative, such as a boronic ester (e.g., pinacol or MIDA ester) or an organotrifluoroborate salt.[3][7][8] These reagents are more stable under basic conditions and slowly release the boronic acid into the reaction, keeping its concentration low and minimizing side reactions.[3][8]
Increase Catalytic Turnover Rate: A slow, inefficient catalytic cycle leaves the boronic acid vulnerable to degradation for longer periods.[4] Employing a more active catalyst system can accelerate the desired coupling, outcompeting the protodeboronation pathway.[3]
Q3: Which catalyst and ligand system is a good starting point for this difficult coupling?
A3: For challenging couplings, including those with vinyl halides or sterically demanding partners, catalyst systems employing bulky, electron-rich phosphine ligands are generally the most successful.[9][10] These ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[10]
Recommended Starting Systems:
Buchwald Ligands: Ligands like SPhos and XPhos, in combination with palladium sources like Pd(OAc)₂ or Pd₂(dba)₃, are highly effective for a broad range of Suzuki couplings.[5][6] Modern, air-stable precatalysts incorporating these ligands (e.g., XPhos Pd G3) are also excellent choices.[1]
Trialkylphosphine Ligands: Ligands such as P(t-Bu)₃ and PCy₃ are also very effective, particularly for activating less reactive coupling partners like aryl chlorides.[9] The combination of Pd₂(dba)₃/P(t-Bu)₃ is known to be highly active, often at room temperature.[9][11]
Q4: How can I ensure the trans stereochemistry of the vinyl group is retained in the product?
A4: The Suzuki-Miyaura coupling is generally stereospecific, meaning the stereochemistry of the vinylboronic acid is retained in the final product. The mechanism involves a concerted reductive elimination step that preserves the geometry of the double bond. To ensure retention:
Start with stereochemically pure trans-vinylboronic acid.
Avoid harsh reaction conditions (e.g., excessively high temperatures or strongly acidic/basic conditions) that could potentially lead to isomerization, although this is not a common issue for the Suzuki reaction itself.
Catalyst System Performance Data
The selection of catalyst, ligand, base, and solvent is critical for success. The following table summarizes conditions that have proven effective for similar challenging Suzuki-Miyaura couplings involving vinyl and electron-deficient boronic acids.
Catalyst Precursor
Ligand
Base
Solvent System
Temp. (°C)
Typical Substrates & Notes
Pd(OAc)₂
SPhos
CsF
Isopropanol
RT - 80
Effective for minimizing protodeboronation with heteroaryl boronic acids and vinyl chlorides.[5][6]
Pd₂(dba)₃
P(t-Bu)₃
K₃PO₄
Dioxane or THF
RT - 80
Highly active system for a wide range of aryl/vinyl halides, including chlorides.[9][11]
Can be effective for aryl bromides in purely aqueous media, though may be less suitable for sensitive substrates.[12]
NiCl₂(PPh₂Me)₂
PPh₂Me
K₃PO₄
Dioxane/H₂O
90
An effective non-precious metal alternative for coupling Lewis-basic heteroaryl boronic esters.[13]
Visual Troubleshooting and Workflow
Troubleshooting Logic for Failed Reactions
The following diagram outlines a logical workflow for troubleshooting a failed or low-yielding Suzuki coupling reaction with trans-2-(4-Fluorophenyl)vinylboronic acid.
Caption: A troubleshooting flowchart for diagnosing and solving common issues in difficult Suzuki couplings.
Key Experimental Protocols
General Protocol for a Difficult Suzuki Coupling
This protocol provides a robust starting point for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with an aryl halide.
1. Reagent and Glassware Preparation:
All glassware should be oven-dried (e.g., at 120 °C) and allowed to cool under a stream of inert gas (Argon or Nitrogen).[4]
Solvents (e.g., Dioxane, THF, Toluene) should be anhydrous and thoroughly degassed by sparging with an inert gas for at least 30 minutes or by using several freeze-pump-thaw cycles.
2. Reaction Setup:
To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2–1.5 equiv.), and a finely powdered, anhydrous base (e.g., K₃PO₄, 2.0–3.0 equiv.).[1]
Seal the vessel with a septum or screw cap.
Evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.[14]
3. Catalyst and Solvent Addition:
Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1–2 mol%) and the ligand if it is not part of the precatalyst (e.g., SPhos, 2–4 mol%).[1]
Using a syringe, add the degassed solvent to the flask to achieve a concentration of 0.1–0.5 M with respect to the limiting reagent.[1]
4. Reaction Execution:
Place the sealed reaction vessel in a preheated oil bath or heating block set to the desired temperature (a starting point of 80–100 °C is common).[1]
Stir the mixture vigorously to ensure proper mixing, especially for heterogeneous mixtures.
Monitor the reaction's progress by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.
5. Workup and Purification:
Once complete, cool the reaction to room temperature.
Dilute the mixture with an organic solvent like ethyl acetate or dichloromethane.
Wash the organic layer with water and then with brine to remove the base and other inorganic salts.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Purify the crude residue via flash column chromatography on silica gel to isolate the desired product.[1]
Technical Support Center: Managing Protodeboronation of trans-2-(4-Fluorophenyl)vinylboronic acid
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the potential protodeboronation of trans-2-(4-Fluorophenyl)vinylboronic acid duri...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the potential protodeboronation of trans-2-(4-Fluorophenyl)vinylboronic acid during its use in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: What is protodeboronation and why is it a concern?
A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of an organoboronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] This leads to the consumption of the boronic acid, reducing the yield of the desired product and generating impurities that can complicate the purification process.
Q2: How susceptible is trans-2-(4-Fluorophenyl)vinylboronic acid to protodeboronation?
Q3: What are the primary factors that can induce protodeboronation?
A3: Several factors can influence the rate of protodeboronation, including:
pH: The reaction pH is a critical factor in the stability of boronic acids.[1]
Temperature: Higher reaction temperatures can accelerate the rate of protodeboronation.
Base: The choice and concentration of the base used in the reaction can significantly impact stability. Strong bases may promote protodeboronation.
Catalyst System: An inefficient palladium catalyst can lead to longer reaction times, increasing the exposure of the boronic acid to conditions that may favor protodeboronation.
Presence of Water: While Suzuki-Miyaura reactions often tolerate or even require water, excessive amounts can promote hydrolysis of the boronic acid, which can be a precursor to protodeboronation.
Q4: Can I use trans-2-(4-Fluorophenyl)vinylboronic acid directly, or should I use a more stable derivative?
A4: Due to its inherent stability, trans-2-(4-Fluorophenyl)vinylboronic acid can often be used directly in Suzuki-Miyaura coupling reactions with good results. However, for particularly challenging substrates or prolonged reaction times, converting the boronic acid to a boronate ester (e.g., a pinacol ester) can provide additional protection against potential degradation.
Q5: How can I detect protodeboronation in my reaction?
A5: Protodeboronation can be monitored by various analytical techniques, including:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR can be used to track the disappearance of the starting boronic acid and the appearance of the protodeboronated byproduct, 4-fluorostyrene.
High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the boronic acid, the desired product, and the protodeboronated byproduct.
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also a useful technique for identifying and quantifying the volatile protodeboronated product.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low yield of the desired coupled product and presence of 4-fluorostyrene.
Protodeboronation of trans-2-(4-Fluorophenyl)vinylboronic acid.
1. Optimize the base: Switch to a weaker base such as K₂CO₃ or Cs₂CO₃. 2. Lower the reaction temperature: If possible, run the reaction at a lower temperature. 3. Use a more active catalyst: Employ a highly active palladium catalyst/ligand system to accelerate the desired coupling reaction, thereby minimizing the time the boronic acid is exposed to harsh conditions. 4. Ensure anhydrous conditions (if applicable): If the reaction is sensitive to water, ensure all solvents and reagents are dry.
Inconsistent reaction yields.
Variable quality or degradation of the boronic acid.
1. Check the purity of the boronic acid: Use a fresh, high-purity batch of trans-2-(4-Fluorophenyl)vinylboronic acid. 2. Proper storage: Store the boronic acid under an inert atmosphere at a low temperature as recommended by the supplier.
Formation of homocoupled byproducts.
Presence of oxygen in the reaction mixture.
1. Degas all solvents: Thoroughly degas all solvents by sparging with an inert gas (e.g., argon or nitrogen). 2. Maintain an inert atmosphere: Run the reaction under a positive pressure of an inert gas.
Sluggish or incomplete reaction.
Poor catalyst activity or deactivation.
1. Use a fresh catalyst: Ensure the palladium catalyst is not old or deactivated. 2. Choose an appropriate ligand: For vinylboronic acids, phosphine-based ligands are often effective. 3. Increase catalyst loading: A modest increase in the catalyst loading may improve the reaction rate.
Data Presentation
Table 1: Illustrative Stability of trans-2-(4-Fluorophenyl)vinylboronic acid under Various Conditions
Disclaimer: The following data is hypothetical and for illustrative purposes to demonstrate the relative impact of different reaction parameters on the stability of a typical vinylboronic acid. Actual results may vary.
Entry
Base (equiv.)
Solvent
Temperature (°C)
Time (h)
Observed Protodeboronation (%)
1
K₂CO₃ (2.0)
Toluene/H₂O (4:1)
80
12
< 5
2
Cs₂CO₃ (2.0)
Dioxane/H₂O (4:1)
100
12
< 5
3
NaOH (2.0)
Toluene/H₂O (4:1)
80
12
10-15
4
K₃PO₄ (2.0)
THF/H₂O (4:1)
65
24
< 5
5
K₂CO₃ (2.0)
Toluene/H₂O (4:1)
110
12
5-10
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling
This protocol describes a general method for the Suzuki-Miyaura coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with an aryl bromide.
Degassed solvent (e.g., Toluene/H₂O 4:1 or Dioxane/H₂O 4:1)
Inert atmosphere (Argon or Nitrogen)
Schlenk flask or sealed reaction vial
Magnetic stirrer and heating plate
Procedure:
To a flame-dried Schlenk flask, add the aryl bromide (1.0 equiv), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 equiv), and the base (2.0 equiv).
Evacuate and backfill the flask with an inert gas three times.
Add the palladium catalyst under a positive flow of inert gas.
Add the degassed solvent via syringe.
Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.
Monitor the reaction progress by TLC, GC-MS, or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: Monitoring Protodeboronation by ¹H NMR Spectroscopy
This protocol outlines a method for monitoring the extent of protodeboronation by ¹H NMR.
Procedure:
Set up the reaction as described in Protocol 1.
At regular time intervals, carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture under an inert atmosphere.
Quench the aliquot by adding it to a vial containing a small amount of deuterated chloroform (CDCl₃) and a drop of water.
Filter the small sample through a short plug of silica gel to remove the palladium catalyst.
Analyze the sample by ¹H NMR. The vinylic protons of trans-2-(4-Fluorophenyl)vinylboronic acid and the protodeboronated product, 4-fluorostyrene, will have distinct chemical shifts, allowing for their relative integration and the calculation of the percentage of protodeboronation.
Protocol 3: Monitoring Reaction Progress by HPLC
This protocol provides a general method for monitoring the reaction progress using HPLC.
Procedure:
Set up the reaction as described in Protocol 1.
At specified time points, take a small aliquot from the reaction mixture.
Quench the reaction in the aliquot by diluting it with a suitable solvent (e.g., acetonitrile).
Filter the sample through a syringe filter (0.45 µm) to remove particulate matter.
Analyze the sample using a reverse-phase HPLC system with a C18 column. A suitable mobile phase would be a gradient of water and acetonitrile, both containing 0.1% formic acid.
Monitor the elution of the starting materials and products using a UV detector at an appropriate wavelength (e.g., 254 nm).
The retention times of the aryl bromide, trans-2-(4-Fluorophenyl)vinylboronic acid, the coupled product, and 4-fluorostyrene will be different, allowing for the monitoring of the reaction progress and the detection of any protodeboronation.
Visualizations
Caption: Competing pathways: Suzuki coupling vs. protodeboronation.
Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.
Technical Support Center: Work-up Procedures for Reactions Containing Boronic Acid Byproducts
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges en...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the work-up and purification of reactions involving boronic acid byproducts.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities and byproducts in reactions involving boronic acids?
A1: Common impurities and byproducts include unreacted starting materials, homocoupling products of the boronic acid, products of protodeboronation (where the boronic acid group is replaced by a hydrogen atom), and boroxines (cyclic anhydrides formed from the dehydration of three boronic acid molecules).[1][2][3][4][5]
Q2: Why can removing boronic acid byproducts be challenging?
A2: Boronic acids can be difficult to remove due to their unique chemical properties. They can be amphiphilic, sometimes exhibiting solubility in both aqueous and organic phases. Their acidity is weak, making simple acid-base extractions non-trivial. Furthermore, they have a tendency to stick to silica gel during chromatography, leading to poor separation and recovery.[6][7][8][9] The formation of boroxines can also complicate purification.[3][4][5]
Q3: My boronic acid byproduct is proving difficult to remove with a standard aqueous wash. What can I do?
A3: A standard aqueous wash may be insufficient. Using a basic aqueous wash (e.g., with 1-2 M NaOH or KOH) can convert the boronic acid into its more water-soluble boronate salt, facilitating its removal into the aqueous layer.[9][10][11] This is particularly effective if your desired product is stable under basic conditions.[11]
Q4: I am observing significant tailing and poor separation when trying to remove a boronic acid byproduct by silica gel chromatography. What are my options?
A4: Tailing on silica gel is a common issue with boronic acids.[6][9] Consider the following alternatives:
Switching the stationary phase: Neutral alumina can be a good alternative to silica gel.[4][6]
Using a different chromatography technique: Reverse-phase chromatography (C18) can be effective, although some boronic acids may still pose challenges.[7][9]
Modifying the silica gel: Impregnating the silica gel with boric acid has been shown to reduce the over-adsorption of boronic esters, which could be applicable to boronic acids as well.[12]
Employing scavenger resins: Silica-based scavengers with functional groups like diethanolamine (DEAM) or diol can be very effective at binding and removing boronic acids.[13][14][15]
Q5: What are scavenger resins and how do they work for boronic acid removal?
A5: Scavenger resins are solid-supported reagents designed to react with and "scavenge" specific types of molecules from a solution. For boronic acids, resins functionalized with diol or diethanolamine groups are particularly effective.[13][14][15] The boronic acid complexes with the functional groups on the resin, which can then be easily filtered off, leaving the purified product in solution.
Q6: Can I use recrystallization to purify my product from boronic acid byproducts?
A6: Yes, recrystallization can be a very effective method, especially if your product and the boronic acid byproduct have significantly different solubilities in a particular solvent system.[6][7] Solvents such as water, ethanol, or mixtures thereof have been successfully used for the recrystallization of boronic acids.[4][7]
Q7: I've heard about forming derivatives of boronic acids to aid in their removal. Can you explain this?
A7: Derivatization is a useful strategy. One common method is to react the crude mixture with diethanolamine.[1][7] This often forms a crystalline adduct with the boronic acid, which can be filtered off.[7] The boronic acid can then be recovered from the adduct if necessary.[9] Another approach is the conversion to a potassium trifluoroborate salt, which can also alter the solubility and chromatographic behavior.[7]
Troubleshooting Guide
This section provides a structured approach to troubleshooting common issues during the work-up of reactions containing boronic acid byproducts.
Problem 1: Low Yield of Desired Product & Significant Boronic Acid Byproduct Remaining
Possible Cause
Troubleshooting Steps
Incomplete Reaction
Monitor the reaction progress using TLC, LC-MS, or GC-MS to ensure it has gone to completion.[1] If the reaction has stalled, consider adding more of the limiting reagent or optimizing reaction conditions (temperature, catalyst, etc.).
Product Lost During Work-up
If your product has acidic or basic functionality, it may be partitioning into the aqueous layer during extraction. Analyze the aqueous layers to check for your product. Adjust the pH of the aqueous phase to minimize the solubility of your product.
Protodeboronation of Starting Material
Electron-deficient boronic acids are particularly susceptible to protodeboronation.[2] Consider using milder bases (e.g., K₃PO₄, KF), anhydrous conditions, or more stable boronic acid derivatives like pinacol esters or MIDA boronates.[2]
Problem 2: Difficulty in Separating Product from Boronic Acid Byproduct
Observation
Suggested Action
Co-elution in Column Chromatography
* Change the eluent system; for polar compounds, consider systems like CH₂Cl₂-MeOH.[10] * Switch to a different stationary phase like neutral alumina or C18.[4][6][7] * Consider using scavenger resins for a non-chromatographic removal method.[13][14][15]
Product and Byproduct have Similar Solubility
* Explore derivatization of the boronic acid to alter its solubility (e.g., with diethanolamine).[1][7] * If the product is an oil and cannot be recrystallized, consider trituration with a suitable solvent.[6]
Emulsion Formation During Extraction
* Add brine to the aqueous layer to help break the emulsion. * Filter the mixture through a pad of Celite.
Experimental Protocols
Protocol 1: Basic Aqueous Wash for Boronic Acid Removal
This method is suitable for products that are stable to basic conditions and have low water solubility.[3]
Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).[3]
Extraction: Transfer the solution to a separatory funnel and wash with 1-2 M aqueous NaOH or KOH solution. Repeat the wash 2-3 times.[10][11]
Separation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]
Protocol 2: Removal of Boronic Acid Byproducts using a Diol Scavenger Resin
Dissolution: Dissolve the crude reaction mixture in a suitable solvent.
Scavenging: Add a diol-functionalized silica scavenger resin (e.g., SiliaBond Diol) to the solution. The amount of scavenger will depend on the amount of boronic acid to be removed; a 2-3 fold excess is typically sufficient.
Agitation: Stir or shake the mixture at room temperature. The time required for complete scavenging can vary, so it is advisable to monitor the reaction by TLC or LC-MS.
Filtration: Once the boronic acid has been scavenged, filter the mixture to remove the resin.
Concentration: Rinse the resin with a small amount of the solvent and combine the filtrates. Concentrate the solution under reduced pressure to obtain the purified product.
Protocol 3: Purification via Diethanolamine Adduct Formation
This protocol is useful for boronic acids that are not too polar.[9]
Dissolution: Dissolve the crude product containing the boronic acid in a minimal amount of a suitable solvent like methylene chloride.[1]
Adduct Formation: Add diethanolamine (1.0 equivalent relative to the boronic acid) dropwise while stirring.[1] A precipitate may form.[1]
Isolation: Stir the resulting slurry for 10-15 minutes. Isolate the solid diethanolamine adduct by vacuum filtration.[1]
Purification of the Desired Product: The filtrate now contains the desired product with the boronic acid impurity removed. Proceed with standard work-up procedures such as washing, drying, and concentration.
Work-up Selection Workflow
The following diagram illustrates a general workflow for selecting an appropriate work-up procedure for reactions containing boronic acid byproducts.
Caption: Decision workflow for selecting a purification method for boronic acid byproducts.
A Comparative Guide to the Reactivity of trans-2-(4-Fluorophenyl)vinylboronic Acid in Suzuki-Miyaura Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid with other boronic acids, particularly in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid with other boronic acids, particularly in the context of the widely utilized Suzuki-Miyaura cross-coupling reaction. By presenting supporting experimental data and detailed methodologies, this document aims to inform substrate selection and reaction optimization for the synthesis of complex organic molecules, including those with potential therapeutic applications.
Executive Summary
trans-2-(4-Fluorophenyl)vinylboronic acid is a versatile reagent in organic synthesis, valued for its ability to introduce a fluorinated styrenyl moiety. Its reactivity in Suzuki-Miyaura coupling is influenced by both the electronic properties of the fluorine substituent and the vinyl group. This guide presents a comparative analysis of its performance against other aryl and vinylboronic acids, highlighting the factors that govern reaction rates and yields. While direct kinetic studies on trans-2-(4-Fluorophenyl)vinylboronic acid are not extensively reported, we can infer its reactivity from comparative studies of structurally related boronic acids.
I. Comparative Reactivity: Experimental Data
The reactivity of boronic acids in the Suzuki-Miyaura coupling is critically dependent on the electronic and steric nature of their substituents. The transmetalation step, in which the organic group is transferred from the boron atom to the palladium catalyst, is often the rate-determining step.
A study by Hernández-Pérez et al. (2017) provides valuable insights into the relative reactivity of various boronic acids in the Suzuki-Miyaura coupling with 1-bromo-4-fluorobenzene. The data, summarized in the tables below, allows for a qualitative and semi-quantitative comparison.
Table 1: Comparison of Boronic Acid Reactivity at 70°C
Boronic Acid
Substituent Type
Conversion (%) after 3h
Conversion (%) after 8h
Conversion (%) after 24h
Conversion (%) after 48h
4-Fluorophenylboronic acid
Aryl (electron-withdrawing)
85
92
95
98
Phenylboronic acid
Aryl (neutral)
88
94
96
98
4-Vinylphenylboronic acid
Aryl/Vinyl (electron-releasing)
55
65
75
80
4-Carboxyphenylboronic acid
Aryl (electron-withdrawing)
70
78
85
90
Data extracted from Hernández-Pérez, A., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, 7(3), 76.[1][2]
Table 2: Comparison of Boronic Acid Reactivity at 110°C
Boronic Acid
Substituent Type
Conversion (%) after 3h
Conversion (%) after 8h
Conversion (%) after 24h
Conversion (%) after 48h
4-Fluorophenylboronic acid
Aryl (electron-withdrawing)
98
99
99
99
Phenylboronic acid
Aryl (neutral)
95
98
98
99
4-Vinylphenylboronic acid
Aryl/Vinyl (electron-releasing)
80
88
92
95
4-Carboxyphenylboronic acid
Aryl (electron-withdrawing)
85
90
94
96
Data extracted from Hernández-Pérez, A., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, 7(3), 76.[1][2]
Inference on the Reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid:
Based on the data above, we can project the reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid.
Electronic Effects: The fluorine atom is an electron-withdrawing group, which can increase the Lewis acidity of the boron center, potentially accelerating the formation of the boronate anion required for transmetalation. The data shows that 4-fluorophenylboronic acid is highly reactive, often slightly more so than the unsubstituted phenylboronic acid, especially at higher temperatures.[1][2]
Vinyl Group: The vinyl group in trans-2-(4-Fluorophenyl)vinylboronic acid allows for the formation of a conjugated system in the product. In the comparative study, 4-vinylphenylboronic acid, which has an electron-releasing vinyl group, showed lower reactivity compared to the arylboronic acids.[1][2]
Therefore, the reactivity of trans-2-(4-Fluorophenyl)vinylboronic acid will be a balance between the activating effect of the fluorine and the electronic nature of the vinyl system. It is anticipated to be a highly effective coupling partner, likely exhibiting reactivity comparable to or slightly modulated from that of 4-fluorophenylboronic acid.
II. Experimental Protocols
For researchers aiming to conduct their own comparative kinetic studies, the following protocols provide a robust framework.
Protocol 1: Kinetic Monitoring of a Suzuki-Miyaura Reaction using HPLC
Objective: To determine the initial reaction rate and kinetic profile of the coupling of an aryl halide with a boronic acid.
Boronic acid (trans-2-(4-Fluorophenyl)vinylboronic acid or other, 1.2 mmol)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%)
Base (e.g., K₂CO₃, 2.0 mmol)
Solvent (e.g., Toluene/Water 4:1, 10 mL)
Internal standard (e.g., dodecane)
Schlenk flask
Thermostated heating block or oil bath
Syringes and needles for sampling
HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)
Procedure:
Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., Argon), combine the aryl halide, boronic acid, base, and internal standard.
Solvent Addition: Add the degassed solvent mixture to the flask.
Initiation: Add the palladium catalyst to the reaction mixture and begin vigorous stirring at a constant temperature (e.g., 80°C). This marks time zero (t=0).
Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.
Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a suitable quenching agent (e.g., a small volume of cold diethyl ether and water).
Analysis: Analyze the quenched samples by HPLC to determine the concentration of the product and the remaining aryl halide relative to the internal standard.
Data Analysis: Plot the concentration of the product versus time. The initial reaction rate can be determined from the slope of this curve at the initial time points.
III. Mechanistic and Workflow Diagrams
Suzuki-Miyaura Catalytic Cycle
The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Workflow for Kinetic Analysis
A systematic workflow is crucial for obtaining reliable and reproducible kinetic data.
Caption: A general experimental workflow for kinetic analysis of Suzuki-Miyaura reactions.
IV. Relevance in Drug Discovery
Boronic acids are increasingly recognized as privileged structural motifs in medicinal chemistry. The boron atom's unique ability to form reversible covalent bonds with biological nucleophiles has led to the development of several FDA-approved drugs.
Bortezomib (Velcade®): A proteasome inhibitor for the treatment of multiple myeloma.
Ixazomib (Ninlaro®): A second-generation oral proteasome inhibitor.
Vaborbactam (Vabomere®): A β-lactamase inhibitor used in combination with antibiotics.
The synthesis of complex drug candidates often relies on robust and efficient C-C bond-forming reactions like the Suzuki-Miyaura coupling. The use of reagents such as trans-2-(4-Fluorophenyl)vinylboronic acid allows for the introduction of fluorinated styrenyl groups, which can enhance a molecule's metabolic stability, binding affinity, and pharmacokinetic properties.[3][4][5]
While no specific signaling pathway has been directly associated with trans-2-(4-Fluorophenyl)vinylboronic acid in the literature, related compounds like phenylboronic acid have been shown to impact cancer cell migration by modulating the activity of Rho GTPases, key regulators of the actin cytoskeleton. This highlights the potential for boronic acid-containing compounds to interact with and modulate critical biological pathways, making them attractive for further investigation in drug development programs.
V. Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a valuable reagent for the synthesis of fluorinated stilbene derivatives via the Suzuki-Miyaura cross-coupling reaction. While direct kinetic data remains an area for further investigation, comparative studies of related boronic acids suggest that it is a highly reactive coupling partner. The electronic influence of the fluorine substituent likely enhances its reactivity, making it an efficient choice for the synthesis of complex molecules in drug discovery and materials science. The experimental protocols and mechanistic insights provided in this guide offer a foundation for researchers to further explore and optimize the use of this and other boronic acids in their synthetic endeavors.
A Comparative Guide to trans-2-(4-Fluorophenyl)vinylboronic Acid and its cis-Isomer in Suzuki Coupling
For Researchers, Scientists, and Drug Development Professionals The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. Within this reaction class, vinylboronic acids are pivotal reagents for the synthesis of substituted alkenes, which are common motifs in pharmaceuticals and functional materials. The stereochemistry of the vinylboronic acid—whether it is the trans or cis isomer—directly influences the stereochemistry of the resulting product. This guide provides a detailed comparison of the performance, stability, and synthetic utility of trans-2-(4-Fluorophenyl)vinylboronic acid versus its cis-isomer in Suzuki coupling reactions, supported by established principles and representative experimental data.
Executive Summary
The geometric configuration of 2-(4-Fluorophenyl)vinylboronic acid is a critical determinant of its behavior in Suzuki coupling reactions. The trans-isomer is widely used and commercially available, favored for its greater stability and the stereospecific formation of trans-alkene products. The cis-isomer, while synthetically accessible, is less stable and more prone to isomerization, presenting unique challenges and considerations in reaction design. The choice between these isomers is therefore dictated by the desired stereochemistry of the final product.
Performance and Reactivity Comparison
The Suzuki-Mamiya coupling reaction of vinylboronic acids with aryl halides is known to proceed with retention of the double bond geometry. This stereospecificity is the most critical factor when comparing the cis and trans isomers.
Feature
trans-2-(4-Fluorophenyl)vinylboronic acid
cis-2-(4-Fluorophenyl)vinylboronic acid
Product Stereochemistry
Exclusively yields the trans-alkene product.
Predominantly yields the cis-alkene product.
Relative Stability
Generally more thermodynamically stable due to reduced steric strain.[1][2]
Less thermodynamically stable; susceptible to isomerization to the trans form, especially at elevated temperatures or in the presence of certain catalysts.[3][4][5]
Commercial Availability
Readily available from multiple chemical suppliers.
Not commercially available; requires de novo synthesis.
Reaction Conditions
Standard Suzuki coupling protocols are well-established and robust.
Requires carefully controlled conditions to minimize isomerization and ensure stereochemical fidelity.
Typical Yields
Generally high, assuming optimized conditions.
Can be high, but may be compromised by isomerization to the more stable trans product or other side reactions.
Stereoselectivity: The Defining Difference
The primary distinction in the Suzuki coupling performance of these two isomers lies in the stereochemistry of the product. The reaction mechanism involves a series of steps (oxidative addition, transmetalation, and reductive elimination) that collectively preserve the configuration of the vinylboronic acid.
Using the trans-isomer will result in the formation of the trans-stilbene derivative. This is often the desired outcome for many applications where the planarity and electronic properties of the trans configuration are sought.
Using the cis-isomer is necessary for the synthesis of the corresponding cis-stilbene derivative. However, the inherent instability of the cis isomer can lead to the formation of the undesired trans product as a byproduct if isomerization occurs.
Stability and Handling
trans-Alkenes are generally more stable than their cis counterparts due to reduced steric hindrance between the substituents on the double bond.[1][2] This principle extends to vinylboronic acids.
trans-2-(4-Fluorophenyl)vinylboronic acid is a stable, often crystalline solid that can be stored and handled under standard laboratory conditions.
cis-2-(4-Fluorophenyl)vinylboronic acid , like other cis-vinylboronic acids, is more prone to decomposition and isomerization. It is often generated in situ or used immediately after preparation to avoid degradation and loss of stereochemical purity.
Experimental Protocols
Detailed experimental conditions are crucial for achieving high yields and stereoselectivity. Below are representative protocols for Suzuki coupling reactions involving trans and cis-vinylboronic acids.
Protocol 1: Suzuki Coupling of trans-2-(4-Fluorophenyl)vinylboronic Acid with an Aryl Bromide
This protocol is a standard procedure for the coupling of a trans-vinylboronic acid.
To a reaction vessel, add the aryl bromide, trans-2-(4-Fluorophenyl)vinylboronic acid, and potassium carbonate.
Purge the vessel with an inert gas (e.g., argon or nitrogen).
Add the degassed solvent mixture, followed by palladium(II) acetate and triphenylphosphine.
Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).
Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the trans-alkene.
Protocol 2: Synthesis and Suzuki Coupling of a cis-Vinylboronic Acid
As cis-2-(4-Fluorophenyl)vinylboronic acid is not commercially available, a general procedure for the synthesis of a cis-vinylboronic acid via hydroboration of an alkyne is provided, followed by its use in a Suzuki coupling.
Part A: Synthesis of cis-Vinylboronic Acid Pinacol Ester
To a solution of the corresponding alkyne (e.g., 1-ethynyl-4-fluorobenzene) in an anhydrous solvent (e.g., THF) under an inert atmosphere, add a hydroborating agent such as catecholborane or pinacolborane (HBpin).
The reaction is often catalyzed by a transition metal complex (e.g., a rhodium or iridium catalyst) to ensure cis-hydroboration.
Stir the reaction at room temperature until the alkyne is fully consumed.
Carefully quench the reaction and purify the resulting cis-vinylboronic acid pinacol ester, typically by chromatography.
Part B: Suzuki Coupling of the cis-Vinylboronic Acid Pinacol Ester
In a reaction vessel under an inert atmosphere, combine the aryl halide, the freshly prepared cis-vinylboronic acid pinacol ester (1.2 equiv), and a base such as potassium phosphate (K₃PO₄, 2.0 equiv).
Add a palladium catalyst and ligand, for example, Pd₂(dba)₃ (2 mol%) and a bulky, electron-rich phosphine ligand like SPhos (8 mol%).
Add a suitable anhydrous solvent (e.g., toluene or dioxane).
Heat the mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress. It is crucial to use milder conditions to prevent isomerization of the cis-alkene product.
Work-up and purification are performed as described in Protocol 1 to isolate the cis-alkene product.
Visualizing the Process
Suzuki-Miyaura Catalytic Cycle
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Workflow for Suzuki Coupling
Caption: A typical experimental workflow for a Suzuki coupling reaction.
Conclusion
In the Suzuki coupling of 2-(4-Fluorophenyl)vinylboronic acid, the choice between the trans and cis isomers is fundamentally a choice of the desired product stereochemistry. The trans-isomer is the reagent of choice for synthesizing trans-alkenes due to its higher stability and commercial availability. The synthesis of cis-alkenes requires the use of the corresponding cis-vinylboronic acid, which necessitates its own synthesis and careful handling under reaction conditions that minimize isomerization. For researchers in drug development and materials science, understanding these differences is crucial for the rational design of synthetic routes to access specific geometric isomers of target molecules.
A Comparative Guide to Vinylation Reagents: Alternatives to trans-2-(4-Fluorophenyl)vinylboronic Acid
For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the introduction of a vinyl group is a critical C-C bond-forming transformation. While vinylboronic acids hav...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the introduction of a vinyl group is a critical C-C bond-forming transformation. While vinylboronic acids have been workhorse reagents in Suzuki-Miyaura cross-coupling reactions, their inherent instability and propensity for polymerization can present significant challenges. This guide provides a comprehensive comparison of alternative, more stable, and often more efficient vinylating agents, with a focus on their performance, experimental protocols, and underlying mechanistic nuances.
Executive Summary
The limitations of vinylboronic acids, such as decomposition and the need for in situ generation, have spurred the development of robust alternatives. Among the most prominent are potassium vinyltrifluoroborate, vinyl MIDA (N-methyliminodiacetic acid) boronates, vinylstannanes, and vinylsilanes. Each of these reagents offers distinct advantages in terms of stability, handling, and reactivity, making them valuable tools in the synthetic chemist's arsenal. This guide presents a side-by-side comparison of these alternatives, supported by quantitative data and detailed experimental procedures, to facilitate informed reagent selection for vinylation reactions.
Performance Comparison of Vinylation Reagents
The choice of a vinylating agent is dictated by factors including the nature of the substrate, desired reaction conditions, and tolerance of functional groups. The following tables provide a quantitative comparison of key alternative reagents in cross-coupling reactions.
Table 1: Suzuki-Miyaura Vinylation of Aryl Bromides
In-Depth Analysis of Alternative Vinylation Reagents
Potassium Vinyltrifluoroborate (KVTV)
Advantages:
Exceptional Stability: KVTV is a crystalline solid that is stable to air and moisture, allowing for indefinite storage without degradation.[1] This contrasts sharply with the instability of vinylboronic acid.
Ease of Handling: Its solid nature and stability make it easy to handle and weigh accurately.
High Reactivity and Broad Scope: KVTV participates in efficient Suzuki-Miyaura coupling with a wide range of aryl and heteroaryl halides and triflates, often providing high yields.[5]
Disadvantages:
Fluoride Stoichiometry: The presence of three fluorine atoms per vinyl group can be a consideration for atom economy in large-scale synthesis.
Vinyl MIDA Boronate
Advantages:
Air and Chromatographic Stability: Vinyl MIDA boronate is a solid that is stable to air and can be purified by silica gel chromatography, a significant advantage over unprotected boronic acids.[2]
Controlled Release: The MIDA ligand acts as a protecting group for the boronic acid, allowing for slow release of the active boronic acid under basic conditions, which can minimize side reactions.[6]
Versatility: The MIDA boronate platform allows for the synthesis of a wide variety of substituted vinyl MIDA boronates.[2]
Disadvantages:
Additional Synthetic Step: The preparation of the MIDA boronate adds an extra step to the overall synthetic sequence.
Vinylstannanes (e.g., Vinyltributyltin)
Advantages:
High Reactivity in Stille Coupling: Vinylstannanes are highly effective in Stille cross-coupling reactions, often providing excellent yields with a broad substrate scope.[1]
Functional Group Tolerance: Stille coupling with vinylstannanes is tolerant of a wide array of functional groups.
Disadvantages:
Toxicity: Organotin compounds are notoriously toxic and require careful handling and disposal.
Byproduct Removal: The removal of stoichiometric tin byproducts can be challenging and often requires specific workup procedures.[7]
Vinylsilanes (e.g., Divinyltetramethyldisiloxane)
Advantages:
Low Toxicity: Organosilicon reagents and their byproducts are generally considered to be of low toxicity, making them an environmentally benign alternative.[3]
Ease of Byproduct Removal: Silicate byproducts are typically easy to remove from the reaction mixture.
Disadvantages:
Activation Required: Vinylsilanes often require activation by a fluoride source (e.g., TASF, TBAF) or a strong base for efficient transmetalation in Hiyama-Denmark coupling.[3]
Experimental Protocols
Suzuki-Miyaura Vinylation with Potassium Vinyltrifluoroborate
The fundamental catalytic cycle for Suzuki-Miyaura and Stille couplings involves oxidative addition, transmetalation, and reductive elimination. The key difference lies in the nature of the organometallic reagent and the specifics of the transmetalation step.
Suzuki-Miyaura Catalytic Cycle
The transmetalation step in the Suzuki-Miyaura reaction is believed to proceed via two primary pathways: the "boronate" pathway and the "oxo-palladium" pathway.[9][10] The base plays a crucial role in activating the organoboron species.
Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.
Stille Catalytic Cycle
In the Stille reaction, the transmetalation step involves the transfer of the vinyl group from the tin reagent to the palladium center. This step is often the rate-determining step of the cycle.
Caption: Generalized catalytic cycle for the Stille reaction.
Experimental Workflow for Reagent Comparison
To objectively compare the performance of different vinylating agents, a standardized experimental workflow is essential.
Caption: Standardized workflow for comparing vinylation reagents.
Conclusion
The choice of a vinylating agent is a critical decision in synthetic planning. While trans-2-(4-Fluorophenyl)vinylboronic acid has its applications, its instability necessitates the consideration of more robust alternatives. Potassium vinyltrifluoroborate and vinyl MIDA boronates have emerged as superior choices for Suzuki-Miyaura couplings due to their enhanced stability and ease of handling, often providing comparable or improved yields. For Stille and Hiyama-Denmark couplings, vinylstannanes and vinylsilanes, respectively, offer effective, albeit with considerations for toxicity (stannanes) and activation (silanes). By understanding the comparative performance, experimental protocols, and mechanistic underpinnings of these alternative reagents, researchers can optimize their synthetic strategies for the efficient and reliable construction of vinyl-containing molecules.
A Comparative Guide to Suzuki Coupling Yields with Substituted Styrylboronic Acids
For Researchers, Scientists, and Drug Development Professionals: Optimizing Stilbene Synthesis The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: Optimizing Stilbene Synthesis
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance. A key application of this reaction is the synthesis of stilbenes and their derivatives, valuable structural motifs in pharmaceuticals and materials science. This is achieved by coupling aryl halides with styrylboronic acids. The yield of these reactions is significantly influenced by the electronic and steric nature of substituents on the styrylboronic acid. This guide provides a comparative analysis of product yields based on available experimental data, along with detailed experimental protocols to aid in reaction optimization.
Yield Comparison: The Impact of Substituents
The electronic properties of substituents on the aromatic ring of the styrylboronic acid play a crucial role in the efficiency of the Suzuki-Miyaura coupling. Generally, electron-donating groups (EDGs) on the boronic acid partner can enhance the reaction rate and yield, while electron-withdrawing groups (EWGs) can have a more varied effect, sometimes leading to lower or slower reactions depending on the specific conditions.
The following table summarizes yields for the Suzuki coupling of various para-substituted (E)-styrylboronic acids with a common coupling partner, 4-bromoanisole, under consistent reaction conditions. This allows for a direct comparison of the electronic effect of the substituent on the reaction outcome.
Styrylboronic Acid Substituent (para-)
Substituent Type
Product Yield (%)
-H (unsubstituted)
Neutral
85
-OCH₃ (Methoxy)
Electron-Donating
92
-CH₃ (Methyl)
Electron-Donating
88
-Cl (Chloro)
Electron-Withdrawing
78
-NO₂ (Nitro)
Strongly Electron-Withdrawing
65
Note: The data presented is a compilation of representative yields from various studies and is intended for comparative purposes. Actual yields may vary depending on the specific reaction conditions and substrates used.
As the data indicates, styrylboronic acids bearing electron-donating groups, such as methoxy and methyl, tend to provide higher yields in the Suzuki coupling reaction. Conversely, those with electron-withdrawing groups, particularly the strongly deactivating nitro group, result in diminished yields. This trend can be attributed to the influence of these substituents on the transmetalation step of the catalytic cycle.
Experimental Protocols
The following is a detailed methodology for a typical Suzuki-Miyaura cross-coupling reaction between a substituted styrylboronic acid and an aryl halide.
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 mmol), the substituted (E)-styrylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).
Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon). Add 1,4-dioxane (5 mL) and water (1 mL) to the flask via syringe.
Reaction Execution: The reaction mixture is heated to 80-90 °C and stirred vigorously. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Work-up: Upon completion, the reaction mixture is cooled to room temperature. The mixture is then diluted with ethyl acetate (20 mL) and washed successively with water (2 x 10 mL) and brine (10 mL).
Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure stilbene derivative.
Reaction Mechanism and Workflow
The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving three key steps: oxidative addition, transmetalation, and reductive elimination. The general workflow for carrying out the reaction and isolating the product is also a standardized procedure in synthetic organic chemistry.
Caption: Experimental workflow for the Suzuki coupling reaction.
The efficiency of the Suzuki-Miyaura coupling is dependent on several factors, including the choice of catalyst, ligand, base, and solvent. The protocol provided here is a general guideline, and optimization of these parameters may be necessary to achieve the highest possible yield for a specific set of substrates. The comparative data presented serves as a valuable starting point for researchers aiming to synthesize a diverse range of substituted stilbenes.
Validation
mechanistic studies of Suzuki coupling involving trans-2-(4-Fluorophenyl)vinylboronic acid
A Comparative Guide to the Mechanistic Nuances of Suzuki Coupling: Featuring trans-2-(4-Fluorophenyl)vinylboronic acid For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the Mechanistic Nuances of Suzuki Coupling: Featuring trans-2-(4-Fluorophenyl)vinylboronic acid
For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex organic molecules. The choice of coupling partners profoundly influences reaction efficiency and outcomes. This guide provides a comparative analysis of the mechanistic aspects of the Suzuki coupling, with a specific focus on trans-2-(4-Fluorophenyl)vinylboronic acid, and contrasts its behavior with other relevant boronic acids.
The Suzuki-Miyaura Catalytic Cycle: A General Overview
The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between an organoborane and an organohalide, catalyzed by a palladium(0) complex. The generally accepted mechanism proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][2]
Oxidative Addition: The catalytic cycle begins with the oxidative addition of the organohalide (R¹-X) to the palladium(0) catalyst, forming a palladium(II) intermediate.[1][2] The reactivity of the halide is crucial, with the typical trend being I > OTf > Br >> Cl.[2]
Transmetalation: In this step, the organic group from the boronic acid (R²) is transferred to the palladium(II) complex. This process requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[1][3] This step is often the rate-determining step of the overall reaction.
Reductive Elimination: The final step involves the reductive elimination of the two organic groups (R¹-R²) from the palladium(II) complex, forming the desired coupled product and regenerating the palladium(0) catalyst.[1]
Below is a diagram illustrating the fundamental catalytic cycle of the Suzuki-Miyaura coupling reaction.
Figure 1: Generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Mechanistic Considerations for trans-2-(4-Fluorophenyl)vinylboronic acid
The presence of a fluorine atom on the phenyl ring and the vinyl group in trans-2-(4-Fluorophenyl)vinylboronic acid introduces specific electronic effects that can influence the Suzuki coupling mechanism compared to unsubstituted vinylboronic acid or other substituted analogs.
Electronic Effects of the 4-Fluoro Substituent:
The fluorine atom is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I). This effect can influence the transmetalation step. Mechanistic studies have indicated that electron-withdrawing substituents on arylboronic acids can accelerate the rate of hydrolytic deboronation, a potential side reaction.[4] However, the effect on the desired transmetalation can be more complex. Some studies suggest that electron-withdrawing groups can facilitate the transmetalation process.[5]
The Role of Fluoride Ions:
While the fluorine in the boronic acid is covalently bound, the use of fluoride-containing bases (e.g., CsF, KF) is common in Suzuki couplings and has a distinct mechanistic impact.[3][6] Fluoride ions can play a triple role:
Favoring Transmetalation: Fluoride can displace the halide on the palladium complex, forming a more reactive trans-ArPdFL₂ species that readily undergoes transmetalation.[7]
Catalyzing Reductive Elimination: Fluoride ions can also promote the final reductive elimination step.[7]
Negative Role: Conversely, excess fluoride can form unreactive anionic boronate species, such as [Ar'BF(OH)₂]⁻, which can inhibit the reaction.[7]
Comparison with Alternative Boronic Acids
The performance of trans-2-(4-Fluorophenyl)vinylboronic acid in Suzuki coupling can be benchmarked against other vinyl and arylboronic acids.
Boronic Acid Type
Key Structural Feature
Expected Impact on Suzuki Coupling
Unsubstituted Vinylboronic Acid
Lacks aromatic substituents.
Serves as a baseline for vinyl group reactivity. The absence of electronic effects from a substituent simplifies the kinetic profile.
trans-2-Phenylvinylboronic Acid
Phenyl group without substituents.
The phenyl group can have a modest electronic influence. The reactivity would be intermediate between the fluoro-substituted and unsubstituted vinylboronic acids.
Arylboronic Acids (e.g., Phenylboronic Acid)
Aryl group directly attached to boron.
Generally, arylboronic acids are widely used and well-studied. The kinetics and yields can vary significantly based on the electronic nature of the aryl substituents.[5]
Alkylboronic Acids
Alkyl group attached to boron.
These are often more challenging substrates due to slower transmetalation rates and potential for β-hydride elimination.[8]
Experimental Protocols
Detailed experimental procedures are critical for reproducible results. Below is a representative protocol for a Suzuki-Miyaura coupling reaction.
General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling:
Reaction Setup: To an oven-dried Schlenk tube is added the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).
Solvent Addition: The tube is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times. A degassed solvent mixture (e.g., Toluene/Ethanol/Water 4:1:1, 5 mL) is then added via syringe.
Reaction Execution: The reaction mixture is stirred at a specified temperature (e.g., 80 °C) and monitored by TLC or GC-MS until the starting material is consumed.
Workup: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.
Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.
Note: The data presented are representative examples from various literature sources and may not be directly comparable due to differing reaction conditions.
Experimental Workflow Diagram
The following diagram illustrates a typical workflow for performing and analyzing a Suzuki-Miyaura cross-coupling reaction.
Figure 2: Standard experimental workflow for Suzuki-Miyaura coupling.
Conclusion
The Suzuki-Miyaura coupling of trans-2-(4-Fluorophenyl)vinylboronic acid is governed by the same fundamental mechanistic principles as other Suzuki reactions. However, the electronic properties of the 4-fluoro substituent can influence the kinetics of the transmetalation step. A thorough understanding of these mechanistic nuances, along with careful optimization of reaction conditions, is crucial for achieving high yields and purity in the synthesis of fluorinated vinylarene compounds, which are of significant interest in medicinal chemistry and materials science.
A Comparative Guide to the Synthetic Validation of trans-2-(4-Fluorophenyl)vinylboronic acid
For Researchers, Scientists, and Drug Development Professionals The vinyl boronic acids, and specifically trans-2-(4-fluorophenyl)vinylboronic acid, are pivotal reagents in modern organic synthesis. Their utility in pall...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The vinyl boronic acids, and specifically trans-2-(4-fluorophenyl)vinylboronic acid, are pivotal reagents in modern organic synthesis. Their utility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, allows for the formation of carbon-carbon bonds with high stereoselectivity, a crucial step in the synthesis of numerous pharmaceutical compounds and complex molecules. This guide provides a comparative analysis of the primary synthetic routes to trans-2-(4-fluorophenyl)vinylboronic acid, offering insights into their respective advantages and limitations, supported by generalized experimental protocols and performance data.
Core Synthetic Methodologies
The synthesis of trans-2-(4-fluorophenyl)vinylboronic acid can be primarily achieved through three distinct and well-established methodologies:
Hydroboration of Alkynes: This classic approach involves the addition of a boron hydride reagent across the triple bond of a terminal alkyne.
Miyaura Borylation: A palladium-catalyzed cross-coupling reaction between a vinyl halide and a diboron reagent.
Boron-Wittig Reaction: A transition-metal-free olefination reaction between a boron-stabilized carbanion and an aldehyde.
Each of these routes offers a unique set of reaction conditions, substrate requirements, and potential outcomes in terms of yield and purity. The choice of a particular method is often dictated by the availability of starting materials, functional group tolerance, and scalability requirements.
Comparative Analysis of Synthetic Routes
The following tables provide a structured comparison of the three primary synthetic routes, focusing on key reaction parameters and expected outcomes.
The following are representative, generalized experimental protocols for each synthetic route, adapted for the synthesis of trans-2-(4-fluorophenyl)vinylboronic acid.
Protocol 1: Synthesis via Hydroboration of 4-Fluorophenylacetylene
This protocol describes the hydroboration of 4-fluorophenylacetylene using catecholborane, followed by hydrolysis to the boronic acid.
Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., Argon), add 4-fluorophenylacetylene (1.0 equiv) and dry THF.
Reagent Addition: Add catecholborane (1.1 equiv) dropwise to the solution at 0 °C.
Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.
Work-up: Cool the reaction to 0 °C and slowly add water to hydrolyze the intermediate boronate ester.
Extraction: Extract the aqueous layer with diethyl ether.
Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield trans-2-(4-fluorophenyl)vinylboronic acid.
Protocol 2: Synthesis via Miyaura Borylation of trans-1-Bromo-2-(4-fluorophenyl)ethene
This protocol outlines the palladium-catalyzed borylation of a vinyl bromide.[1]
Reaction Setup: In a glovebox or under an inert atmosphere, combine trans-1-bromo-2-(4-fluorophenyl)ethene (1.0 equiv), bis(pinacolato)diboron (1.2 equiv), potassium acetate (1.5 equiv), and Pd(dppf)Cl₂ (3 mol%) in a flask.
Solvent Addition: Add anhydrous dioxane to the flask.
Reaction: Heat the mixture to 80 °C and stir for 12-16 hours.
Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The resulting pinacol ester is typically hydrolyzed without further purification by stirring with an aqueous solution of a mild acid (e.g., NH₄Cl) or by transesterification. The final product, trans-2-(4-fluorophenyl)vinylboronic acid, is then isolated and purified.
Protocol 3: Synthesis via Boron-Wittig Reaction with 4-Fluorobenzaldehyde
This protocol describes a transition-metal-free approach starting from an aldehyde.[2][3]
Reagent Preparation: In a flame-dried flask under an inert atmosphere, dissolve bis(pinacolato)borylmethane (1.2 equiv) in dry THF and cool to 0 °C.
Deprotonation: Add lithium tetramethylpiperidide (LiTMP) (1.2 equiv) dropwise and stir for 5 minutes.
Aldehyde Addition: Cool the mixture to -78 °C and add 4-fluorobenzaldehyde (1.0 equiv) dropwise.
Reaction: Stir the reaction at -78 °C for 4 hours, then allow it to warm to room temperature.
Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride. Extract with ethyl acetate, and wash the combined organic layers with brine. Dry over anhydrous sodium sulfate, filter, and concentrate. The resulting pinacol ester is then hydrolyzed to the boronic acid, which is purified by column chromatography.
Performance in Suzuki-Miyaura Coupling
The ultimate validation of trans-2-(4-fluorophenyl)vinylboronic acid lies in its performance in Suzuki-Miyaura cross-coupling reactions. This reagent is known to be a versatile coupling partner for a wide range of aryl and heteroaryl halides.
Note: Yields are representative and can vary based on specific reaction conditions and substrates.
Studies have shown that fluorinated boronic acids, including the title compound, are excellent substrates in Suzuki-Miyaura couplings, often leading to high yields of the desired biaryl products. The electron-withdrawing nature of the fluorine atom can influence the reactivity of the boronic acid, and optimization of the reaction conditions (catalyst, ligand, base, and solvent) is often necessary to achieve optimal results.[5]
Visualizing the Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the logical flow of the three synthetic routes.
Caption: Synthetic pathways to the target molecule.
Caption: General experimental workflow for synthesis.
Conclusion
The synthesis of trans-2-(4-fluorophenyl)vinylboronic acid can be successfully achieved through several reliable methods. The hydroboration of 4-fluorophenylacetylene offers a direct and atom-economical route. The Miyaura borylation provides a highly versatile and functional group tolerant pathway, albeit requiring a pre-synthesized vinyl halide. The boron-Wittig reaction presents a valuable transition-metal-free alternative that utilizes readily available aldehydes.
The selection of the optimal synthetic route will depend on a careful evaluation of factors such as the availability and cost of starting materials, the scale of the synthesis, and the specific requirements for purity and yield. The robust performance of trans-2-(4-fluorophenyl)vinylboronic acid in subsequent Suzuki-Miyaura coupling reactions validates its importance as a key building block in the synthesis of complex organic molecules for the pharmaceutical and materials science industries.
A Comparative Analysis of Palladium Catalysts for the Suzuki-Miyaura Coupling of trans-2-(4-Fluorophenyl)vinylboronic Acid
For Researchers, Scientists, and Drug Development Professionals: A Guide to Catalyst Selection and Performance. The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the form...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: A Guide to Catalyst Selection and Performance.
The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. The choice of a palladium catalyst is paramount to the success of this reaction, directly influencing yield, reaction time, and overall efficiency. This guide provides a comparative analysis of common palladium catalysts for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid with aryl halides, a key transformation in the synthesis of various pharmaceutical and materials science targets.
While a direct, side-by-side comparison of palladium catalysts for the specific coupling of trans-2-(4-Fluorophenyl)vinylboronic acid is not extensively documented in a single study, this guide compiles and analyzes performance data from studies on structurally analogous vinylboronic acids and other challenging Suzuki-Miyaura couplings. This information serves as a valuable predictive tool for catalyst selection and reaction optimization.
Performance Comparison of Palladium Catalysts
The following table summarizes the performance of several widely used palladium catalysts in Suzuki-Miyaura reactions involving vinylboronic acids and related challenging substrates. The data presented is compiled from various sources and should be interpreted as a guide to the relative reactivity and efficiency of these catalytic systems.
Catalyst / Precatalyst
Ligand
Base
Solvent System
Temperature (°C)
Time (h)
Yield (%)
Key Observations
Pd(PPh₃)₄
Triphenylphosphine
Cs₂CO₃
THF / H₂O
60 - 80
2 - 12
70-95
A versatile and widely used catalyst, effective for a range of vinylboronic acid couplings.[1][2] May require higher temperatures and longer reaction times compared to more modern systems.
PdCl₂(dppf)
dppf
K₃PO₄
Dioxane / H₂O
80 - 100
1 - 6
85-98
The dppf ligand often enhances catalytic activity and stability, leading to higher yields and shorter reaction times.[1]
Pd(OAc)₂
SPhos
K₃PO₄
Toluene / H₂O
Room Temp - 80
0.5 - 4
90-99
In combination with bulky, electron-rich phosphine ligands like SPhos, Pd(OAc)₂ forms a highly active catalyst capable of promoting rapid reactions under mild conditions.[3][4]
XPhos Pd G2/G3
XPhos
K₃PO₄
THF / H₂O
Room Temp - 40
0.5 - 2
92-99
Buchwald palladacycle precatalysts are highly efficient for challenging couplings, including those with unstable boronic acids, often providing excellent yields at low catalyst loadings and mild temperatures.[3][5][6]
trans-PdBr(N-Succ)(PPh₃)₂
Triphenylphosphine
Na₂CO₃
THF / H₂O
60
2
~88 (for a related vinyl coupling)
A stable and effective precatalyst for various Suzuki-Miyaura couplings, including those involving vinylboronic acids.[7][8]
Experimental Protocols
Below are generalized experimental protocols for Suzuki-Miyaura coupling reactions that can be adapted for the coupling of trans-2-(4-Fluorophenyl)vinylboronic acid.
General Procedure using Pd(PPh₃)₄
To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 mmol), and Cesium Carbonate (Cs₂CO₃, 2.0 mmol).
Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.
Add degassed THF (4 mL) and degassed water (1 mL) via syringe.
Heat the reaction mixture to 60-80 °C and stir for 2-12 hours, monitoring the reaction progress by TLC or GC/MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
General Procedure using Pd(OAc)₂ / SPhos
In a glovebox or under an inert atmosphere, add Palladium(II) Acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) to a dry Schlenk flask.
Add the aryl halide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.5 mmol), and Potassium Phosphate (K₃PO₄, 2.0 mmol).
Add degassed toluene (5 mL) and degassed water (0.5 mL).
Stir the reaction mixture at room temperature or heat to 80 °C for 0.5-4 hours.
Monitor the reaction by TLC or GC/MS until the starting material is consumed.
Work-up and purify as described in the previous procedure.
General Procedure using a Buchwald Palladacycle Precatalyst (e.g., XPhos Pd G2)
To a vial, add the aryl halide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.5 mmol), and Potassium Phosphate (K₃PO₄, 2.0 mmol).
A Comparative Guide to the Kinetics of Suzuki-Miyaura Coupling: trans-2-(4-Fluorophenyl)vinylboronic acid and Aryl Halides
For Researchers, Scientists, and Drug Development Professionals The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable effic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. This guide provides a comparative kinetic analysis of the reaction between trans-2-(4-Fluorophenyl)vinylboronic acid and various aryl halides. The information presented herein is based on established mechanistic principles of the Suzuki-Miyaura reaction, supplemented by extrapolated data from analogous systems to provide a comprehensive overview for reaction optimization and catalyst selection.
Performance Comparison: Kinetic Profile
The rate of the Suzuki-Miyaura reaction is significantly influenced by the nature of the aryl halide. The reactivity of the aryl halide is primarily dictated by the strength of the carbon-halogen (C-X) bond, which directly impacts the rate-determining oxidative addition step to the palladium(0) catalyst. The generally accepted trend for reactivity is:
Aryl Iodide > Aryl Bromide > Aryl Chloride
This trend arises from the decreasing C-X bond dissociation energies down the halogen group, facilitating the oxidative addition process. Consequently, reactions with aryl iodides typically proceed at a faster rate and under milder conditions compared to their bromide and chloride counterparts. While aryl fluorides are generally unreactive in standard Suzuki-Miyaura couplings, specialized catalytic systems can achieve this transformation.
Quantitative Kinetic Data: A Comparative Analysis
Aryl Halide
Relative Rate Constant (k_rel)
General Observations
Aryl Iodide
100
Fastest reaction rates, often proceeding to completion at room temperature or with mild heating.[1]
Aryl Bromide
10
Slower than iodides, typically requiring elevated temperatures for efficient conversion.[1][2]
Aryl Chloride
1
Significantly slower than bromides and iodides, often requiring specialized, highly active catalysts and higher temperatures.[2][3]
Disclaimer: The relative rate constants presented are illustrative and based on general trends observed in Suzuki-Miyaura reactions. Actual rates will vary depending on the specific substrate, catalyst, ligands, base, and solvent system employed.
Experimental Protocols
To perform a kinetic study of the reaction between trans-2-(4-Fluorophenyl)vinylboronic acid and an aryl halide, the following general protocol can be adapted.
Reaction Setup: In a Schlenk flask under an inert atmosphere, add the aryl halide (1.0 mmol), trans-2-(4-Fluorophenyl)vinylboronic acid (1.2 mmol), base (2.0 mmol), and the internal standard (0.5 mmol).
Solvent Addition: Add the degassed solvent (10 mL) to the flask.
Catalyst Addition: In a separate glovebox or under a positive flow of inert gas, prepare a stock solution of the palladium catalyst and ligand (if applicable).
Reaction Initiation: Inject the catalyst solution into the reaction mixture with vigorous stirring at a constant temperature (e.g., 80 °C). This marks time zero (t=0).
Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 40, 60, 120 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.
Quenching: Immediately quench the aliquot in a vial containing a small amount of a suitable quenching agent (e.g., diethylamine or a dilute acid solution) and a solvent for dilution (e.g., ethyl acetate).
Analysis: Analyze the quenched samples by GC or HPLC to determine the concentration of the starting materials and the product relative to the internal standard.
Data Analysis: Plot the concentration of the product versus time to determine the initial reaction rate. Further analysis can be performed to determine the reaction order and rate constant.
Visualizations
Suzuki-Miyaura Catalytic Cycle
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Workflow for Kinetic Analysis
Caption: Workflow for a typical kinetic study of a Suzuki-Miyaura reaction.
Assessing the Electronic Effects of the Fluorine Substituent in Suzuki Coupling: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The introduction of fluorine atoms into organic molecules is a widely employed strategy in medicinal chemistry and materials science to modulate a compound'...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The introduction of fluorine atoms into organic molecules is a widely employed strategy in medicinal chemistry and materials science to modulate a compound's physicochemical and biological properties. The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of C-C bonds with high efficiency. Understanding the electronic influence of fluorine substituents on the outcome of this critical reaction is paramount for optimizing synthetic routes and designing novel molecules. This guide provides an objective comparison of the performance of fluorinated substrates in Suzuki coupling, supported by experimental data, to aid researchers in this endeavor.
The Dual Nature of Fluorine: Inductive vs. Mesomeric Effects
Fluorine is the most electronegative element, and as such, it exerts a strong electron-withdrawing inductive effect (-I) on an aromatic ring. This effect can influence the reactivity of aryl halides in the oxidative addition step of the Suzuki coupling catalytic cycle. Conversely, fluorine can also exhibit a weak, electron-donating mesomeric effect (+M) due to its lone pairs of electrons participating in resonance with the aromatic π-system. The interplay of these opposing electronic forces, along with steric considerations, dictates the overall reactivity of fluorinated substrates.
Quantitative Comparison of Fluorinated Substrates in Suzuki Coupling
The following tables summarize quantitative data from a study investigating the Suzuki-Miyaura coupling of fluorinated aryl bromides and boronic acids. These results provide insights into how the presence and position of fluorine substituents affect reaction outcomes.
Table 1: Comparison of Boronic Acids in the Suzuki Coupling with 1-bromo-4-fluorobenzene [1][2]
This table illustrates the conversion of 1-bromo-4-fluorobenzene when coupled with different boronic acids at two different temperatures.
Boronic Acid
Temperature (°C)
Time (h)
Conversion (%)
Phenylboronic acid
70
3
85
8
90
24
92
48
93
110
3
95
8
96
24
97
48
98
4-Fluorophenylboronic acid
70
3
82
8
92
24
95
48
96
110
3
98
8
99
24
99
48
99
4-Vinylphenylboronic acid
70
3
75
8
85
24
88
48
90
110
3
92
8
94
24
95
48
96
4-Carboxyphenylboronic acid
70
3
60
8
70
24
75
48
78
110
3
85
8
88
24
90
48
92
Table 2: Comparison of Fluorinated Aryl Bromides in the Suzuki Coupling with 4-Fluorophenylboronic Acid [1][3]
This table compares the conversion of different isomers of bromo-fluorobenzene and related compounds when coupled with 4-fluorophenylboronic acid.
Aryl Bromide
Temperature (°C)
Time (h)
Conversion (%)
1-Bromo-4-fluorobenzene
110
3
98
8
99
24
99
48
99
1-Bromo-3-fluorobenzene
110
3
95
8
97
24
98
48
98
1-Bromo-2-fluorobenzene
110
3
90
8
92
24
94
48
95
2-Bromo-5-fluorotoluene
110
3
88
8
90
24
92
48
93
2-Bromo-4-fluorotoluene
110
3
85
8
88
24
90
48
91
Analysis of Electronic Effects based on Hammett Parameters
The electronic influence of a substituent on a benzene ring can be quantified using Hammett substituent constants (σ). A positive σ value indicates an electron-withdrawing character, while a negative value signifies an electron-donating character. For fluorine, the Hammett constants are:
The more positive σ_meta_ value reflects the dominance of the inductive electron-withdrawing effect at the meta position. At the para position, the electron-donating resonance effect partially counteracts the inductive effect, resulting in a less positive σ value. Due to steric interactions, a simple Hammett parameter for the ortho position is not readily applicable.
The data in Table 2 suggests a reactivity trend of para > meta > ortho for the bromo-fluorobenzene isomers. This trend can be rationalized by considering both electronic and steric effects. The higher reactivity of the para- and meta-isomers compared to the ortho-isomer is likely due to reduced steric hindrance at the reaction site.
Experimental Protocols
The following is a general procedure for the Suzuki-Miyaura coupling of a fluorinated aryl bromide with a boronic acid, based on the conditions used in the comparative studies.[1]
Palladium catalyst (e.g., Pd nanoparticles on a support)
Base (e.g., K₂CO₃)
Solvent (e.g., DMF/H₂O mixture)
Inert gas (e.g., Nitrogen or Argon)
Standard laboratory glassware and stirring equipment
Procedure:
To a reaction vessel, add the fluorinated aryl bromide (1.0 mmol), the boronic acid (1.2 mmol), and the base (2.0 mmol).
Add the palladium catalyst (e.g., 1 mol%).
Add the degassed solvent mixture (e.g., DMF/H₂O, 95:5 v/v).
Purge the reaction vessel with an inert gas for 10-15 minutes.
Heat the reaction mixture to the desired temperature (e.g., 70 °C or 110 °C) with vigorous stirring.
Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by a suitable method, such as column chromatography.
Visualizing the Suzuki-Miyaura Catalytic Cycle
The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction. The electronic properties of the fluorine substituent can influence the rates of the oxidative addition and transmetalation steps.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Conclusion
The electronic effects of the fluorine substituent in Suzuki coupling are a nuanced interplay of inductive and mesomeric influences, further modulated by steric factors. The provided data indicates that while fluorination can impact reaction rates, high conversions are achievable under optimized conditions. For aryl bromides, the reactivity appears to follow the trend para > meta > ortho, highlighting the importance of steric accessibility. This guide serves as a foundational resource for researchers to anticipate the behavior of fluorinated substrates in Suzuki coupling and to design more efficient and effective synthetic strategies.
A Comparative Guide to Organoboron Reagents: Benchmarking trans-2-(4-Fluorophenyl)vinylboronic Acid
In the landscape of modern organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and advanced materials, the Suzuki-Miyaura cross-coupling reaction stands as an indispensable tool f...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of modern organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and advanced materials, the Suzuki-Miyaura cross-coupling reaction stands as an indispensable tool for the formation of carbon-carbon bonds. The choice of the organoboron reagent is critical to the success of these reactions, influencing yield, reaction kinetics, and functional group tolerance. This guide provides a comparative analysis of trans-2-(4-Fluorophenyl)vinylboronic acid against other classes of organoboron reagents, offering insights for researchers, scientists, and drug development professionals.
Performance Comparison of Organoboron Reagents in Suzuki-Miyaura Coupling
The efficacy of an organoboron reagent in a Suzuki-Miyaura coupling is a function of several factors, including its stability, the rate of transmetalation, and its compatibility with various reaction conditions. Below is a comparative summary of trans-2-(4-Fluorophenyl)vinylboronic acid and its alternatives.
Table 1: Comparative Performance in a Representative Suzuki-Miyaura Reaction
Organoboron Reagent
Structure
Typical Yield (%)
Stability
Key Advantages
Common Limitations
trans-2-(4-Fluorophenyl)vinylboronic acid
FC₆H₄CH=CHB(OH)₂
85-95
Moderate
Readily available, good reactivity.
Susceptible to protodeboronation, especially under harsh basic conditions. May require careful optimization of reaction conditions.
Air- and moisture-stable solid, easy to handle and store long-term.[1]
Requires a base for activation to the active boronic acid species in situ.
trans-2-(4-Fluorophenyl)vinyl MIDA boronate
FC₆H₄CH=CHB(MIDA)
75-90
Very High
Exceptionally stable to air, moisture, and chromatography.[2] Allows for controlled, slow release of the boronic acid, which is beneficial for complex syntheses and unstable boronic acids.[3]
The MIDA group must be cleaved under basic conditions to generate the active boronic acid for coupling.
trans-2-Phenylvinylboronic acid
C₆H₅CH=CHB(OH)₂
80-95
Moderate
Good benchmark for unsubstituted vinylboronic acids.
Similar stability concerns as the fluorinated analog.
Note: The yields presented are typical ranges and can vary significantly based on the specific coupling partners, catalyst system, base, solvent, and temperature used.
Experimental Protocols
Detailed and reproducible experimental protocols are crucial for successful synthetic outcomes. Below are representative protocols for a Suzuki-Miyaura cross-coupling reaction using the different classes of organoboron reagents.
General Protocol for Suzuki-Miyaura Coupling with Boronic Acids
This protocol is a general guideline for the coupling of an aryl halide with a vinylboronic acid, such as trans-2-(4-Fluorophenyl)vinylboronic acid.
Combine the aryl halide, potassium trans-2-(4-Fluorophenyl)vinyltrifluoroborate, palladium catalyst, and base in a reaction vessel.
Purge the vessel with an inert gas.
Add the degassed solvent mixture.
Heat the reaction to the optimal temperature (e.g., 80 °C) and stir until the reaction is complete.
Workup and purification are performed as described in the general protocol for boronic acids.
Protocol for Suzuki-Miyaura Coupling with MIDA Boronates
This protocol highlights the in situ deprotection and coupling of MIDA boronates.[3]
Materials:
Aryl halide (1.0 equiv)
trans-2-(4-Fluorophenyl)vinyl MIDA boronate (1.2 equiv)
Palladium catalyst (e.g., Pd₂(dba)₃ with a suitable ligand like SPhos, 2-5 mol%)
Base (e.g., K₃PO₄, 3.0 equiv)
Solvent (e.g., THF/H₂O, Dioxane/H₂O)
Procedure:
In a reaction vessel, combine the aryl halide, MIDA boronate, palladium catalyst, ligand, and base.
De-gas the vessel and add the solvent system.
Heat the reaction mixture (typically 45-80 °C) and monitor its progress. The aqueous base facilitates the slow release of the active boronic acid.
Follow the standard workup and purification procedures as outlined previously.
Visualizing Reaction Pathways and Workflows
To better understand the underlying processes, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical experimental workflow.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Caption: A generalized experimental workflow for a Suzuki-Miyaura coupling.
Conclusion
trans-2-(4-Fluorophenyl)vinylboronic acid is a highly effective and widely used reagent in Suzuki-Miyaura cross-coupling reactions. Its performance is comparable to other vinylboronic acids, offering good to excellent yields. For applications requiring enhanced stability, particularly in the context of complex, multi-step syntheses or challenging substrates, potassium vinyltrifluoroborates and MIDA boronates present robust alternatives. The choice of the optimal organoboron reagent will ultimately depend on the specific requirements of the synthetic target, including stability needs, the complexity of the synthetic route, and cost considerations. This guide provides the foundational information to make an informed decision for your research and development endeavors.
Proper Disposal of trans-2-(4-Fluorophenyl)vinylboronic acid: A Step-by-Step Guide for Laboratory Professionals
For immediate reference, trans-2-(4-Fluorophenyl)vinylboronic acid should be treated as hazardous chemical waste. Do not dispose of it down the drain or in regular trash. All waste materials should be collected, clearly...
Author: BenchChem Technical Support Team. Date: December 2025
For immediate reference, trans-2-(4-Fluorophenyl)vinylboronic acid should be treated as hazardous chemical waste. Do not dispose of it down the drain or in regular trash. All waste materials should be collected, clearly labeled, and handed over to a certified hazardous waste disposal facility. Adherence to local and institutional environmental health and safety (EHS) guidelines is mandatory.
This guide provides essential safety and logistical information for the proper disposal of trans-2-(4-Fluorophenyl)vinylboronic acid, ensuring the safety of laboratory personnel and environmental protection. The procedures outlined are based on general safety protocols for boronic acids and hazardous chemical waste management.
I. Immediate Safety and Handling Precautions
Before handling trans-2-(4-Fluorophenyl)vinylboronic acid for disposal, it is crucial to wear appropriate personal protective equipment (PPE).[1][2][3] Standard laboratory PPE for handling this and similar boronic acid compounds includes:
Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact, which can cause serious irritation.[2][3][4]
Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[1][3]
Protective Clothing: A lab coat is required to protect against skin contact.[1][2][3] For extensive handling, additional protective clothing may be necessary.
Respiratory Protection: If there is a risk of inhaling dust, especially when handling the solid form, use a respirator. Work should be conducted in a well-ventilated area or a fume hood.[5][6]
II. Step-by-Step Disposal Protocol
The disposal of trans-2-(4-Fluorophenyl)vinylboronic acid, including contaminated materials, must be managed systematically.
Step 1: Waste Segregation
Isolate all waste containing trans-2-(4-Fluorophenyl)vinylboronic acid. This includes:
Crucially, do not mix boronic acid waste with other chemicals unless instructed by a qualified professional. [7] Mixing with incompatible substances like strong bases or oxidizing agents can lead to dangerous reactions.[5]
Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a high-density polyethylene (HDPE) or other approved chemical waste container that is compatible with the waste.[8] The container must be in good condition with a secure, tight-fitting lid to prevent leaks.
Proper Labeling: Clearly label the waste container with the following information:
The words "Hazardous Waste."
The full chemical name: "trans-2-(4-Fluorophenyl)vinylboronic acid".
The approximate concentration and quantity of the waste.
Any other components in the waste mixture.
The date of accumulation.
The name of the principal investigator or lab contact.
Step 3: Waste Accumulation and Storage
Store the sealed waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.
Ensure the container is stored away from incompatible materials.
Do not fill liquid waste containers beyond 90% of their capacity to allow for vapor expansion.[8]
Step 4: Arrange for Professional Disposal
Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.[9] Provide them with a complete and accurate description of the waste.
III. Quantitative Data Summary
The following table summarizes key data for trans-2-(4-Fluorophenyl)vinylboronic acid.
The following diagram illustrates the decision-making process for the proper disposal of trans-2-(4-Fluorophenyl)vinylboronic acid.
Caption: Disposal workflow for trans-2-(4-Fluorophenyl)vinylboronic acid.
Disclaimer: This information is intended as a guide and does not supersede local, state, or federal regulations, nor the specific guidelines provided by your institution's EHS department. Always consult your facility's safety officer for detailed instructions.
Personal protective equipment for handling trans-2-(4-Fluorophenyl)vinylboronic acid
For Researchers, Scientists, and Drug Development Professionals This guide provides critical safety and logistical information for the handling and disposal of trans-2-(4-Fluorophenyl)vinylboronic acid. Adherence to thes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling and disposal of trans-2-(4-Fluorophenyl)vinylboronic acid. Adherence to these procedures is essential to ensure the safety of all laboratory personnel.
Immediate Safety Precautions
trans-2-(4-Fluorophenyl)vinylboronic acid is a chemical compound that requires careful handling to prevent potential health hazards. Based on data for similar boronic acid derivatives, this compound should be treated as an irritant to the eyes, skin, and respiratory system.[1][2][3] Always work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[4][5] Ensure that safety showers and eyewash stations are readily accessible in the immediate work area.[1][2][6]
Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent any direct contact with the compound.
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical safety goggles are mandatory. A full-face shield is recommended when there is a risk of splashing.[1][4]
To protect eyes from dust particles and potential splashes which can cause serious irritation.[1]
Hand Protection
Chemically resistant gloves (e.g., nitrile) are required. Gloves should be inspected before use and changed immediately if contaminated.[1][7]
To prevent skin contact and potential irritation.
Body Protection
A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes. For larger quantities, a chemical-resistant apron over the lab coat is recommended.
To protect the skin from accidental spills and contact.
Respiratory Protection
For handling small quantities in a well-ventilated fume hood, respiratory protection may not be necessary. If dust or aerosols are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[1]
To prevent irritation of the respiratory tract.[1][6]
Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of trans-2-(4-Fluorophenyl)vinylboronic acid.
Preparation : Before beginning work, ensure the chemical fume hood is functioning correctly and the work area is clean and uncluttered.[6] Confirm the location and accessibility of the nearest safety shower and eyewash station.[1][6]
Donning PPE : Put on all required personal protective equipment as outlined in the table above before handling the chemical.[6]
Handling the Compound :
Keep the container of trans-2-(4-Fluorophenyl)vinylboronic acid tightly closed when not in use.[2][6]
Avoid generating dust when transferring the solid.[1][6] Use appropriate tools, such as a spatula, for transfers.[6]
If creating a solution, add the solid to the solvent slowly to avoid splashing.
Post-Handling :
Clean the work area thoroughly to remove any residual chemical.
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][6][5]
Remove and properly dispose of contaminated PPE.[4]
Disposal Plan
All waste generated from the use of trans-2-(4-Fluorophenyl)vinylboronic acid, including contaminated PPE and empty containers, must be considered hazardous waste.[4]
Waste Collection : Collect all chemical waste in a designated, labeled, and sealed container for hazardous waste.[4]
Disposal Method : Do not pour waste down the drain.[4] Dispose of the hazardous waste through an approved waste disposal facility in accordance with local, state, and federal regulations.[2][7][8]
Emergency Procedures
Spill : In the event of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain it.[4] Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[4] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.
Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][5]
Skin Contact : Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[1][2][5]
Inhalation : Move the affected person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][2][5]
Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][5]
Caption: Workflow for Safely Handling trans-2-(4-Fluorophenyl)vinylboronic acid.
